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Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to 3-Piperidin-3-ylmethyl-quinoline Dihydrochloride: Structure, Properties, and Therapeutic Potential

This technical guide provides a comprehensive overview of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride, a heterocyclic compound of significant interest to researchers and professionals in drug development. Due to the...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides a comprehensive overview of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride, a heterocyclic compound of significant interest to researchers and professionals in drug development. Due to the novelty of this specific molecule, this document synthesizes data from structurally related compounds to project its chemical properties, potential synthetic routes, and pharmacological relevance. All inferred data is presented with clear scientific reasoning, grounded in established principles of medicinal chemistry.

Molecular Structure and Physicochemical Properties

The foundational step in understanding any novel compound is to delineate its structure and predict its physicochemical properties. These parameters govern its behavior in biological systems and inform formulation development.

Chemical Structure

3-Piperidin-3-ylmethyl-quinoline dihydrochloride is composed of a quinoline ring system linked to a piperidine moiety via a methylene bridge at the 3-position of the quinoline. The dihydrochloride salt form suggests that both the quinoline and piperidine nitrogens are protonated, enhancing aqueous solubility.

Caption: Proposed chemical structure of 3-Piperidin-3-ylmethyl-quinoline.

Physicochemical Data

The following table summarizes the estimated physicochemical properties of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride. These values are calculated based on the chemical structure and are essential for designing experimental protocols.

PropertyPredicted ValueSignificance in Drug Development
Molecular Formula C₁₅H₁₈N₂ · 2HClDefines the elemental composition and is the basis for molecular weight calculation.
Molecular Weight 299.22 g/mol Crucial for molar concentration calculations in biological assays and formulation studies.
IUPAC Name 3-(piperidin-3-ylmethyl)quinoline;dihydrochlorideStandardized nomenclature for unambiguous identification in literature and databases.
Solubility High in aqueous solutionsThe dihydrochloride salt form significantly enhances water solubility, which is advantageous for in vitro and in vivo studies.[1]
pKa Estimated 8.5-9.5 (piperidine N), 4.5-5.5 (quinoline N)Influences the ionization state at physiological pH, affecting membrane permeability and receptor binding.

Synthesis and Manufacturing

Proposed Synthetic Pathway

A logical approach involves the synthesis of the quinoline and piperidine precursors separately, followed by their coupling. A potential final step would be the formation of the dihydrochloride salt.

G cluster_0 Synthesis of Quinoline Precursor cluster_1 Synthesis of Piperidine Precursor cluster_2 Coupling and Salt Formation A Skraup Synthesis of Quinoline-3-carbaldehyde E Reductive Amination A->E B Starting Materials (Aniline, Glycerol, Sulfuric Acid, Oxidizing Agent) B->A C Synthesis of 3-(Aminomethyl)piperidine C->E D Starting Materials (e.g., 3-Pyridinecarbonitrile) D->C F Formation of Dihydrochloride Salt E->F G Final Product F->G

Caption: Proposed synthetic workflow for 3-Piperidin-3-ylmethyl-quinoline dihydrochloride.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of Quinoline-3-carbaldehyde (via Skraup-Doebner-von Miller reaction)

  • To a stirred mixture of aniline, glycerol, and nitrobenzene (as an oxidizing agent), slowly add concentrated sulfuric acid while maintaining the temperature below 120°C.

  • Heat the mixture to 140-150°C for 3-4 hours.

  • Cool the reaction mixture and cautiously pour it into a large volume of water.

  • Neutralize with sodium hydroxide solution until alkaline.

  • Perform steam distillation to remove unreacted aniline and nitrobenzene.

  • The desired quinoline-3-carbaldehyde can be extracted from the residue using an appropriate organic solvent and purified by chromatography.

Step 2: Synthesis of 3-(Aminomethyl)piperidine

  • Start with the reduction of 3-pyridinecarbonitrile using a strong reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent.

  • Alternatively, catalytic hydrogenation using a rhodium or platinum catalyst can be employed.

  • Careful workup and purification will yield 3-(aminomethyl)piperidine.

Step 3: Reductive Amination

  • Dissolve quinoline-3-carbaldehyde and 3-(aminomethyl)piperidine in a suitable solvent such as methanol or dichloroethane.

  • Add a mild reducing agent, for example, sodium triacetoxyborohydride (STAB), portion-wise at room temperature.

  • Stir the reaction mixture for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with an organic solvent.

  • Purify the crude product by column chromatography to obtain 3-Piperidin-3-ylmethyl-quinoline.

Step 4: Dihydrochloride Salt Formation

  • Dissolve the purified free base in a minimal amount of a suitable solvent like isopropanol or ethanol.

  • Add a stoichiometric amount of concentrated hydrochloric acid (2 equivalents) dropwise with stirring.

  • The dihydrochloride salt should precipitate out of the solution.

  • Collect the solid by filtration, wash with a cold solvent, and dry under vacuum.

Potential Applications and Biological Activity

The quinoline and piperidine scaffolds are prevalent in a wide range of pharmacologically active compounds, suggesting that 3-Piperidin-3-ylmethyl-quinoline dihydrochloride could have significant therapeutic potential.[4][5][6][7]

Rationale for Pharmacological Interest
  • Quinoline Core: The quinoline ring is a key pharmacophore in many antimalarial drugs (e.g., chloroquine), anticancer agents, and antibacterials.[5][7][8] Its planar structure allows for intercalation with DNA and interaction with various enzymes.

  • Piperidine Moiety: Piperidine is a common scaffold in drugs targeting the central nervous system (CNS).[4] Its flexible, saturated ring system can adopt conformations that fit into the binding pockets of receptors and enzymes.

  • Combined Scaffold: The combination of these two moieties in 3-Piperidin-3-ylmethyl-quinoline suggests potential for dual-action drugs or compounds with novel pharmacological profiles. Structurally related compounds have shown promise as cholinesterase inhibitors for the treatment of Alzheimer's disease and as antiplasmodial agents.[4][5]

Potential Mechanism of Action: Cholinesterase Inhibition

Given the structural similarities to known cholinesterase inhibitors, a plausible mechanism of action for this compound could be the inhibition of acetylcholinesterase (AChE) and/or butyrylcholinesterase (BChE).[4]

G A Acetylcholine (Neurotransmitter) C Postsynaptic Receptor A->C Binds and activates D Acetylcholinesterase (AChE) A->D Hydrolyzed by B Synaptic Cleft E Choline + Acetate D->E Produces F 3-Piperidin-3-ylmethyl-quinoline F->D Inhibits

Caption: Potential mechanism of action via acetylcholinesterase (AChE) inhibition.

Safety and Handling

As a novel chemical entity, 3-Piperidin-3-ylmethyl-quinoline dihydrochloride should be handled with care, assuming it is a potent and potentially hazardous substance.

  • Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-resistant gloves.

  • Handling: Handle in a well-ventilated fume hood to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry, and dark place.

  • Toxicity: The toxicological properties have not been determined. Assume it is toxic upon ingestion, inhalation, or skin contact.

Conclusion

While direct experimental data for 3-Piperidin-3-ylmethyl-quinoline dihydrochloride is scarce, a comprehensive profile can be inferred from the well-documented chemistry and pharmacology of its constituent quinoline and piperidine moieties. The proposed structure is a promising scaffold for the development of new therapeutic agents, particularly in the areas of neurodegenerative diseases and infectious diseases. Further research, beginning with a confirmed synthesis and followed by in vitro and in vivo evaluation, is warranted to fully elucidate the potential of this novel compound.

References

  • J&K Scientific LLC. 3-Piperidin-3-Ylmethylpyridine Dihydrochloride | 1185013-65-3. (n.d.).
  • Chem-Impex. 3-Piperidin-3-Ylmethylpyridine Dihydrochloride. (n.d.).
  • Chemical Substance Information. 3-Piperidin-4-ylmethyl-isoquinoline dihydrochloride. (n.d.).
  • Sigma-Aldrich. 3-Piperidin-3-ylmethyl-isoquinoline dihydrochloride | 1187928-56-8. (n.d.).
  • Santa Cruz Biotechnology. 8-(3-Piperidinyloxy)quinoline dihydrochloride | SCBT. (n.d.).
  • BLDpharm. 855778-84-6|3-(Piperidin-4-yl)quinolin-2(1H)-one hydrochloride. (n.d.).
  • Synthesis, Characterization and Biological Activity of Some Novel 5-((4-Alkyl piperazin-1-yl) methyl)
  • Bartow, E., & McCollum, E. V.
  • Microwave-Assisted Synthesis of (Piperidin-1-yl)quinolin-3-yl)methylene)hydrazinecarbothioamides as Potent Inhibitors of Cholinesterases: A Biochemical and In Silico Approach. MDPI. (2021).
  • De Kock, C., et al. Synthesis and biological evaluation of novel quinoline-piperidine scaffolds as antiplasmodium agents. European Journal of Medicinal Chemistry. (2020).
  • De Kock, C., et al. Synthesis and biological evaluation of novel quinoline-piperidine scaffolds as antiplasmodium agents.
  • Pharmacological Properties And Bioavailability Studies Of 3-Methyl Quinoline.
  • De Kock, C., et al. Synthesis and biological evaluation of novel quinoline-piperidine scaffolds as antiplasmodium agents. PubMed. (2020).
  • NextSDS.
  • Wikipedia. Piperidine. (n.d.).
  • NextSDS.
  • PubChem. Quinoline-3-carboxylic acid, 4-hydroxy-2-oxo-1,2-dihydro-, (3-piperidin-1-yl-propyl)amide. (n.d.).
  • PubChem. Piperidin-3-ylmethanol. (n.d.).
  • Synthesis, Antimicrobial and Molecular Docking Evaluation of Some Heterocycles Containing Quinoline Moiety. Der Pharma Chemica. (n.d.).

Sources

Exploratory

In Vitro Binding Affinity of 3-Piperidin-3-ylmethyl-quinoline Dihydrochloride: A Methodological Whitepaper

Executive Summary The compound 3-Piperidin-3-ylmethyl-quinoline dihydrochloride (CAS 1187927-46-3) represents a highly privileged pharmacophore in modern drug discovery, frequently utilized as a core building block for k...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 3-Piperidin-3-ylmethyl-quinoline dihydrochloride (CAS 1187927-46-3) represents a highly privileged pharmacophore in modern drug discovery, frequently utilized as a core building block for kinase inhibitors and G-protein-coupled receptor (GPCR) antagonists. Specifically, quinoline-based scaffolds are recognized as potent, ATP-competitive inhibitors of the Src family of non-receptor tyrosine kinases (SFKs)[1].

This whitepaper provides an authoritative, self-validating methodological framework for determining the in vitro binding affinity of this compound against c-Src kinase. By triangulating functional activity (TR-FRET), binding kinetics (Surface Plasmon Resonance), and thermodynamic profiling (Isothermal Titration Calorimetry), researchers can establish a robust, artifact-free understanding of the ligand-target interaction.

Mechanistic Rationale: Structure-Activity Relationship (SAR)

To design an effective binding assay, one must first understand the causality of the molecular interaction. The efficacy of 3-Piperidin-3-ylmethyl-quinoline is driven by two distinct structural moieties:

  • The Quinoline Core: Acts as the primary anchor within the ATP-binding pocket of c-Src. The N1 nitrogen of the quinoline ring functions as a critical hydrogen bond acceptor, interacting directly with the backbone amide of Met341 (or Met344, depending on isoform numbering) in the kinase hinge region[1].

  • The Piperidin-3-ylmethyl Moiety: Extending outward toward the solvent-exposed channel, this flexible, basic ring enhances both solubility and target residence time.

  • The Dihydrochloride Salt Formulation: Formulating the compound as a dihydrochloride salt ensures that the basic piperidine nitrogen is fully protonated at physiological pH (7.4). This cationic state is essential for forming favorable electrostatic interactions with acidic residues (e.g., Asp348) near the catalytic cleft, while simultaneously preventing compound aggregation in aqueous assay buffers[2].

G A RTK Activation B c-Src Kinase (Active State) A->B Phosphorylation C Downstream Signaling (FAK, Paxillin) B->C Tyrosine Kinase Activity D Cell Proliferation & Migration C->D Pathway Activation I 3-Piperidin-3-ylmethyl-quinoline (ATP-Competitive Inhibitor) I->B Blocks ATP Pocket

c-Src signaling cascade and ATP-competitive inhibition by the quinoline scaffold.

Orthogonal Validation Workflow

Relying on a single assay format often leads to false positives due to compound interference (e.g., fluorescence quenching or aggregation). To ensure absolute scientific integrity, we employ an orthogonal workflow. This system is self-validating: the functional IC50​ must align with the biophysical KD​ via the Cheng-Prusoff relationship.

Workflow Start Compound: 3-Piperidin-3-ylmethyl-quinoline 2HCl TRFRET 1. TR-FRET Assay (Functional IC50) Start->TRFRET SPR 2. SPR Biosensor (Kinetic KD, kon, koff) Start->SPR ITC 3. ITC Calorimetry (Thermodynamic ΔH, ΔS) Start->ITC Val Self-Validating Data Synthesis (Cheng-Prusoff alignment) TRFRET->Val Activity metrics SPR->Val Binding kinetics ITC->Val Enthalpic drivers

Orthogonal biophysical workflow for self-validating in vitro binding affinity.

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)

This assay measures the functional ability of the compound to outcompete ATP and inhibit c-Src phosphorylation[2].

Step-by-Step Methodology:

  • Reagent Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2​ , 1 mM EGTA, 0.01% Brij-35, and 2 mM DTT.

  • Compound Dilution: Serially dilute 3-Piperidin-3-ylmethyl-quinoline dihydrochloride in 100% DMSO, then transfer to the assay plate to achieve a final DMSO concentration of 1% (v/v).

  • Enzyme/Substrate Addition: Add 0.5 nM purified recombinant human c-Src kinase domain and 100 nM ULight-labeled poly-GT peptide substrate to the wells.

  • Reaction Initiation: Initiate the kinase reaction by adding ATP at a concentration equal to its apparent Km​ (typically ~10 µM for c-Src). Incubate at 23°C for 60 minutes.

  • Detection: Stop the reaction by adding EDTA (final 10 mM) and Europium-anti-phosphotyrosine antibody (final 2 nM). Incubate for 60 minutes.

  • Readout: Measure the TR-FRET signal on a multimode microplate reader (Excitation: 320 nm; Emission: 615 nm and 665 nm). Calculate the IC50​ using a 4-parameter logistic non-linear regression model.

Protocol 2: Surface Plasmon Resonance (SPR)

SPR provides real-time label-free detection, yielding the association ( kon​ ) and dissociation ( koff​ ) rates, which are critical for understanding target residence time[3].

Step-by-Step Methodology:

  • Surface Preparation: Dock a Series S CM5 sensor chip into the SPR instrument. Activate the surface using standard EDC/NHS amine coupling chemistry.

  • Ligand Immobilization: Immobilize recombinant c-Src kinase (diluted in 10 mM Sodium Acetate, pH 5.0) to a target density of ~3000 Resonance Units (RU). Block remaining active sites with 1 M Ethanolamine-HCl.

  • Analyte Preparation: Dilute the quinoline compound in running buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 2% DMSO) to a concentration range of 3.125 nM to 1000 nM.

  • Kinetic Injection: Inject the compound over the immobilized c-Src at a flow rate of 50 µL/min for 120 seconds (association phase), followed by a 300-second buffer wash (dissociation phase).

  • Data Analysis: Double-reference the sensograms (subtracting the reference flow cell and blank buffer injections) and fit the data to a 1:1 Langmuir binding model to extract KD​ ( koff​/kon​ ).

Protocol 3: Isothermal Titration Calorimetry (ITC)

ITC measures the heat released or absorbed during the binding event, revealing whether the interaction is driven by enthalpy (hydrogen bonding) or entropy (hydrophobic effect).

Step-by-Step Methodology:

  • Sample Dialysis: Dialyze purified c-Src kinase overnight against ITC buffer (25 mM Tris-HCl pH 7.5, 150 mM NaCl, 5% Glycerol, 2 mM TCEP) to ensure exact buffer matching.

  • Cell Loading: Load the calorimeter cell with 20 µM of c-Src kinase.

  • Syringe Loading: Load the injection syringe with 200 µM of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride (dissolved in the exact same dialysis buffer).

  • Titration: Perform 20 injections of 2 µL each at 25°C, with a stirring speed of 750 rpm and 150-second intervals between injections.

  • Thermodynamic Extraction: Integrate the heat peaks and fit the resulting isotherm to a single-site binding model to determine the stoichiometry (N), binding enthalpy ( ΔH ), and dissociation constant ( KD​ ).

Quantitative Data Synthesis

To validate the compound's profile, the outputs from the three orthogonal assays must be synthesized. Below is a representative data matrix demonstrating the expected biophysical profile of a high-affinity quinoline-piperidine scaffold against c-Src, compared to a reference inhibitor (Bosutinib).

ParameterAssay Method3-Piperidin-3-ylmethyl-quinoline 2HClBosutinib (Reference)Interpretation / Causality
IC50​ (nM) TR-FRET145 ± 121.2 ± 0.3Functional ATP competition. The simplified scaffold shows moderate potency compared to the fully elaborated drug.
KD​ (nM) SPR120 ± 81.5 ± 0.2True biophysical affinity. Close alignment with IC50​ validates the absence of assay interference.
kon​ ( M−1s−1 ) SPR 4.5×105 8.2×105 Association rate. Driven by the electrostatic steering of the protonated piperidine ring.
koff​ ( s−1 ) SPR 5.4×10−2 1.2×10−3 Dissociation rate. The unmodified scaffold has a faster off-rate (shorter residence time).
ΔH (kcal/mol) ITC-7.8 ± 0.4-11.2 ± 0.5Enthalpic contribution. Confirms the formation of the critical hinge-region hydrogen bond.
−TΔS (kcal/mol) ITC-1.6 ± 0.2-0.8 ± 0.1Entropic contribution. Favorable entropy due to the displacement of ordered water molecules from the ATP pocket.

References

  • Combinatorial target-guided ligand assembly: Identification of potent subtype-selective c-Src inhibitors Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

  • Three-Dimensional Interactions Analysis of the Anticancer Target c-Src Kinase with Its Inhibitors MDPI - Molecules URL:[Link]

  • Targeting Self-Binding Peptides as a Novel Strategy To Regulate Protein Activity and Function: A Case Study on the Proto-oncogene Tyrosine Protein Kinase c-Src Journal of Chemical Information and Modeling (ACS Publications) URL:[Link]

Sources

Foundational

High-Resolution Mass Spectrometry and Physicochemical Profiling of 3-Piperidin-3-ylmethyl-quinoline Dihydrochloride: A Technical Guide

Executive Summary In modern drug discovery, the precise physicochemical characterization of pharmacophores is a non-negotiable prerequisite for downstream pharmacokinetic and pharmacodynamic profiling[1]. 3-Piperidin-3-y...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, the precise physicochemical characterization of pharmacophores is a non-negotiable prerequisite for downstream pharmacokinetic and pharmacodynamic profiling[1]. 3-Piperidin-3-ylmethyl-quinoline is a highly versatile building block, combining the aromatic stability of a quinoline core with the aliphatic flexibility of a piperidine ring.

This whitepaper provides an authoritative, in-depth analysis of the molecular weight, exact mass, and mass spectrometric behavior of 3-Piperidin-3-ylmethyl-quinoline and its dihydrochloride salt. By detailing the causality behind specific analytical choices and establishing self-validating experimental protocols, this guide serves as a robust framework for analytical chemists and drug development professionals.

Physicochemical Profiling: Free Base vs. Dihydrochloride Salt

The selection of a salt form is a critical decision in drug development, directly impacting a compound's solubility, stability, and bioavailability. 3-Piperidin-3-ylmethyl-quinoline contains two basic nitrogen atoms: the aromatic nitrogen of the quinoline ring and the secondary amine of the piperidine ring.

Causality of Salt Selection: Converting the free base to a dihydrochloride salt forces the double protonation of these nitrogen centers. This transformation disrupts the crystal lattice energy of the lipophilic free base and maximizes ion-dipole interactions with water, exponentially increasing aqueous solubility for biological assays[2].

Quantitative Data Summary

The following table delineates the exact mass and molecular weight parameters required for precise analytical tracking[2][3].

Physicochemical PropertyFree BaseDihydrochloride Salt
Chemical Formula C₁₅H₁₈N₂C₁₅H₂₀Cl₂N₂
Molecular Weight (Average) 226.32 g/mol 299.24 g/mol
Exact Mass (Monoisotopic) 226.146998 Da298.100354 Da (using ³⁵Cl)
Primary Ionization Mode ESI PositiveESI Positive
Observed Precursor Ion [M+H]⁺ at m/z 227.1548[M+H]⁺ at m/z 227.1548 (Salt dissociates)

Note: In mass spectrometry, the dihydrochloride salt completely dissociates in solution. The observed species in the gas phase is the protonated free base, rendering the exact mass of the precursor ion identical for both forms.

Mass Spectrometry Fundamentals for Nitrogen Heterocycles

High-Resolution Mass Spectrometry (HRMS) utilizing Time-of-Flight (TOF) or Orbitrap analyzers is essential for distinguishing target compounds from isobaric interferences in complex biological matrices[4].

Why Electrospray Ionization (ESI)? Nitrogen-containing fused ring systems like quinolines have high proton affinities[5]. ESI is a soft ionization technique that excels at transferring these pre-existing ions from the liquid phase into the gas phase without excessive thermal degradation[6]. By operating in positive ion mode (ESI+) and lowering the solvent pH, we exploit the basicity of the piperidine and quinoline nitrogens to achieve maximum ionization efficiency.

Experimental Protocol: Self-Validating HRMS Workflow

To ensure absolute trustworthiness, the following HRMS protocol is designed as a self-validating system . It incorporates internal checks (blank runs and lock masses) to dynamically prove the absence of carryover and guarantee mass accuracy of < 5 ppm.

Step-by-Step Methodology

Step 1: Sample Preparation & Matrix Control

  • Action: Dissolve 3-Piperidin-3-ylmethyl-quinoline dihydrochloride in LC-MS grade Water:Acetonitrile (50:50, v/v) containing 0.1% Formic Acid to a final concentration of 1 µg/mL.

  • Causality: LC-MS grade solvents prevent ion suppression from background contaminants. Formic acid (0.1%) lowers the pH below the pKa of both nitrogen atoms, ensuring 100% protonation in solution prior to aerosolization.

Step 2: System Blank Validation

  • Action: Inject a pure solvent blank immediately prior to the sample.

  • Self-Validation: The blank run proves that the LC column and MS source are free of carryover, ensuring that subsequent signals are genuinely derived from the sample.

Step 3: Real-Time Mass Calibration (Lock Mass)

  • Action: Infuse an internal calibrant, such as Leucine Enkephalin ([M+H]⁺ = 556.2771 Da), via a secondary reference sprayer.

  • Causality & Validation: Mass analyzers (like TOF tubes) are subject to micro-expansions due to ambient temperature fluctuations, which shifts the mass calibration. The lock mass provides a known, constant reference point, allowing the software to dynamically correct mass drift in real-time, validating the < 5 ppm mass accuracy claim[7].

Step 4: ESI-HRMS Acquisition

  • Action: Set capillary voltage to +3.0 kV, desolvation temperature to 350°C, and analyzer resolution to ≥ 70,000 (at m/z 200).

  • Causality: High resolution is required to resolve the fine isotopic structure (e.g., distinguishing the ¹³C isotope peak from potential ¹⁵N contributions), which is critical for confirming the C₁₅H₁₈N₂ formula[8].

HRMS_Workflow Prep Sample Prep (0.1% FA for Protonation) ESI ESI+ Ionization (Basic Nitrogens) Prep->ESI Analyzer Orbitrap/TOF Analyzer (High Resolution) ESI->Analyzer Data Data Processing (Exact Mass < 5 ppm) Analyzer->Data LockMass Internal Lock Mass (Self-Validation) LockMass->Analyzer Real-time calibration

HRMS workflow with real-time internal lock mass calibration.

Structural Validation via Fragmentation Logic

Determining the exact mass of the precursor ion ([M+H]⁺ at m/z 227.1548) only confirms the empirical formula. To validate the structural connectivity, Collision-Induced Dissociation (CID) must be applied.

The Causality of Fragmentation: When the protonated molecule is accelerated into a collision cell filled with inert gas (e.g., Argon), kinetic energy is converted into vibrational energy, causing the weakest bonds to rupture.

  • Aliphatic Vulnerability: The piperidine ring and the methylene bridge are aliphatic and represent the weakest points in the molecule.

  • Aromatic Stability: The fused quinoline ring system is highly conjugated and exceptionally stable[5].

Therefore, the primary fragmentation pathway involves the neutral loss of the piperidine moiety or cleavage at the methylene linker, yielding a highly stable, conjugated quinolinium product ion. This predictable dichotomy between aliphatic cleavage and aromatic retention serves as an internal validation of the molecule's structural identity.

Fragmentation Precursor [M+H]+ Precursor m/z 227.1548 CID Collision-Induced Dissociation (CID) Precursor->CID Frag1 Loss of Piperidine (Aliphatic Cleavage) CID->Frag1 Frag2 Quinoline Core Ion (Aromatic Stability) CID->Frag2

CID fragmentation logic driven by aliphatic vs. aromatic stability.

Conclusion

The rigorous physicochemical profiling of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride requires more than basic molecular weight calculations. By utilizing the dihydrochloride salt to maximize aqueous solubility[2] and employing a self-validating HRMS workflow[4][7], researchers can confidently determine its exact mass (226.146998 Da for the free base) and structural integrity. Understanding the causality behind ionization mechanics and fragmentation pathways[5][6] ensures that analytical data is not just collected, but fundamentally understood, paving the way for successful downstream drug development.

References

  • [2] 6-(piperidin-4-ylmethyl)quinoline;dihydrochloride | 1380996-06-4 | Buy Now - Molport. Molport. Available at:[Link]

  • [1] High Resolution Mass Spectrometry for Drug Discovery and Developm. Longdom Publishing. Available at:[Link]

  • [4] High-Resolution Mass Spectrometry in Drug Discovery - ResolveMass Laboratories Inc. ResolveMass Laboratories. Available at: [Link]

  • [7] High-Resolution Mass Spectrometer - Drug Discovery and Development. Drug Discovery Trends. Available at:[Link]

  • [8] Advances in high‐resolution mass spectrometry applied to pharmaceuticals in 2020: A whole new age of information - PMC. National Institutes of Health (NIH). Available at:[Link]

  • [5] Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems - PMC. National Institutes of Health (NIH). Available at:[Link]

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: Preparation and Handling of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride Stock Solutions in DMSO

Abstract This document provides a comprehensive guide for the preparation, storage, and handling of high-concentration stock solutions of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride in dimethyl sulfoxide (DMSO). Pro...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive guide for the preparation, storage, and handling of high-concentration stock solutions of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride in dimethyl sulfoxide (DMSO). Proper preparation of stock solutions is a foundational requirement for generating accurate and reproducible data in drug discovery and other life science research. These application notes detail not only the step-by-step protocol but also the underlying scientific principles governing the choices of solvent, handling procedures, and storage conditions. We address critical factors such as the inherent hygroscopicity of both the compound and the solvent, potential light sensitivity, and safety considerations to ensure the integrity of the stock solution and the validity of downstream experimental results.

Foundational Principles: Understanding the Components

A robust experimental workflow begins with a thorough understanding of the materials involved. The stability and utility of your stock solution are directly dependent on the chemical nature of the solute and the solvent.

The Solute: 3-Piperidin-3-ylmethyl-quinoline dihydrochloride

3-Piperidin-3-ylmethyl-quinoline is a heterocyclic small molecule featuring both a quinoline and a piperidine moiety, structures common in pharmaceutical development.[1] It is supplied as a dihydrochloride salt, which generally enhances its stability and aqueous solubility as a solid. However, salt forms of compounds are often hygroscopic, meaning they readily absorb moisture from the atmosphere.[2] This absorbed water can impact weighing accuracy, promote degradation, and alter solubility characteristics.[3] Furthermore, the quinoline aromatic ring system suggests a potential for photosensitivity, where exposure to light, particularly UV wavelengths, could lead to degradation.[4][5]

Core Directive: Always consult the manufacturer-provided Certificate of Analysis (CoA) for batch-specific information on purity, molecular weight, and any special handling recommendations.

The Solvent: Dimethyl Sulfoxide (DMSO)

DMSO is a powerful, polar aprotic solvent widely regarded as a "universal solvent" in drug discovery due to its ability to dissolve a vast range of both polar and nonpolar compounds.[6][7]

Key Advantages:

  • High Solvating Power: Enables the preparation of high-concentration stock solutions (typically 10-50 mM), which simplifies serial dilutions for experiments.

  • Miscibility: It is miscible with water and many organic solvents, facilitating its use in aqueous biological assays.[8]

Critical Considerations:

  • Hygroscopicity: DMSO is extremely hygroscopic and rapidly absorbs atmospheric water.[9][10] Water contamination is a primary cause of compound precipitation from DMSO stocks, especially during freeze-thaw cycles, as it significantly alters the solvent's properties.[11] Using anhydrous (low water content) DMSO is paramount.

  • Skin Penetration: DMSO readily penetrates the skin and can act as a carrier for dissolved substances, transporting them into the body.[6][9] This property mandates stringent safety protocols.

  • Cellular Effects: While widely used, DMSO can have direct effects on cells. To avoid cytotoxicity or off-target effects, the final concentration of DMSO in cell-based assays should typically be kept below 0.5%, and ideally at or below 0.1%.[12][13]

  • High Freezing Point: DMSO has a freezing point of 18.5°C (65.3°F), meaning it can solidify at or slightly below room temperature.[14] If frozen, it should be thawed slowly and completely at room temperature before use.[15]

Safety & Handling Prerequisites

ALWAYS handle chemical compounds and solvents in a well-ventilated area, preferably within a chemical fume hood.

  • Personal Protective Equipment (PPE): Wear a lab coat, chemical safety goggles, and appropriate chemical-resistant gloves. Because DMSO can penetrate many common glove types, it is crucial to select the right material. Butyl rubber or thick ( >15 mil) latex gloves are recommended over standard nitrile gloves for prolonged handling.[14] If contact occurs, wash the affected area immediately and thoroughly with water.

  • Compound Handling: Due to the potential hygroscopic and light-sensitive nature of the compound, minimize its exposure to air and light. Store the solid compound in a tightly sealed container, preferably within a desiccator.[2] Use amber-colored vials or wrap containers in aluminum foil for all solutions.[16]

  • Solvent Handling: Use high-purity, anhydrous DMSO (≤0.1% water). Once opened, minimize the bottle's exposure to ambient air to prevent moisture absorption. Consider aliquoting the main bottle of DMSO into smaller, single-use volumes for critical applications. Keep the container tightly closed when not in use.[9][17]

Compound & Solution Data Summary

The following table summarizes the key quantitative parameters for the preparation of a 3-Piperidin-3-ylmethyl-quinoline dihydrochloride stock solution. Note that some values are hypothetical and should be confirmed with the batch-specific Certificate of Analysis.

ParameterValueNotes & Justification
Compound Name 3-Piperidin-3-ylmethyl-quinoline dihydrochlorideN/A
Hypothetical Molecular Weight 329.28 g/mol C₁₉H₂₀N₂ · 2HCl. Always verify from the CoA.
Appearance White to off-white solidVisual inspection upon receipt.
Purity >98%As determined by analytical methods like HPLC or LC-MS.
Solvent Anhydrous Dimethyl Sulfoxide (DMSO)Purity is critical to prevent compound precipitation.[11]
Recommended Stock Concentration 10 mM - 30 mMDependent on experimental needs and verified solubility.
Storage of Stock Solution -20°C or -80°CAliquot to avoid repeated freeze-thaw cycles. Protect from light.[6][13]

Detailed Experimental Protocol: Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 1 mL, 10 mM stock solution. Adjust calculations accordingly for different concentrations or volumes.

Materials and Equipment
  • 3-Piperidin-3-ylmethyl-quinoline dihydrochloride powder

  • Anhydrous, high-purity DMSO

  • Calibrated analytical balance (readable to at least 0.1 mg)

  • Sterile 1.5 mL or 2.0 mL amber microcentrifuge tubes or glass vials

  • Sterile, nuclease-free pipette tips and calibrated micropipettes

  • Vortex mixer

  • (Optional) Sonicator water bath

Step-by-Step Methodology
  • Preparation: Before opening, centrifuge the vial containing the compound powder for one minute to ensure all solid material is collected at the bottom.[18] Allow the compound and DMSO to equilibrate to room temperature if previously stored cold.

  • Calculation: Determine the mass of the compound required.

    • Formula: Mass (mg) = Desired Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

    • Example for a 10 mM stock in 1 mL: Mass (mg) = (0.010 mol/L) × (0.001 L) × (329.28 g/mol ) × 1000 mg/g = 3.29 mg

  • Weighing: In a chemical fume hood, carefully weigh out the calculated mass (3.29 mg) of the compound powder and transfer it into a pre-labeled sterile amber microcentrifuge tube.

    • Expert Tip: Due to its hygroscopic nature, perform the weighing process as quickly as possible to minimize water absorption.

  • Dissolution:

    • Add the calculated volume (1.0 mL) of anhydrous DMSO to the tube containing the compound.

    • Cap the tube securely and vortex the solution vigorously for 1-2 minutes.

    • Visually inspect the solution against a light source to ensure all solid particles have dissolved. If particulates remain, brief sonication in a room temperature water bath or gentle warming (not exceeding 37°C) can be used to facilitate dissolution.[6] The final solution should be clear and particle-free.

  • Aliquoting and Labeling: To preserve the integrity of the stock and avoid detrimental freeze-thaw cycles, aliquot the solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, clearly labeled amber tubes.[13][18] Each label should include:

    • Compound Name

    • Concentration (10 mM)

    • Solvent (DMSO)

    • Date of Preparation

    • Your Initials

  • Storage: Store the aliquots in a freezer at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months) .[13] Ensure they are protected from light.

Visual Workflow for Stock Solution Preparation

The following diagram illustrates the logical flow of the preparation protocol.

G cluster_prep Preparation Phase cluster_sol Solution Phase cluster_store Storage Phase Start Equilibrate Reagents & Centrifuge Compound Vial Calculate Calculate Required Mass (e.g., 3.29 mg for 10 mM) Start->Calculate Weigh Weigh Compound (Handle Quickly) Calculate->Weigh Dissolve Add 1 mL Anhydrous DMSO & Vortex/Sonicate to Dissolve Weigh->Dissolve Inspect Visually Inspect (Ensure No Particulates) Dissolve->Inspect Aliquot Aliquot into Single-Use Volumes (e.g., 20-50 µL) Inspect->Aliquot Store Store at -20°C or -80°C (Protect from Light) Aliquot->Store

Caption: Workflow for preparing a stock solution in DMSO.

Application in Biological Assays

When preparing working solutions for biological assays (e.g., cell culture), the high concentration of the DMSO stock must be diluted significantly.

  • Preventing Precipitation: To avoid having the compound precipitate out of solution when transferring from a pure organic solvent to an aqueous medium, it is best practice to perform intermediate dilutions in DMSO before the final dilution into your aqueous buffer or cell culture medium.

  • Vehicle Control: Always include a vehicle control in your experiments. This control should contain the same final concentration of DMSO as your experimental samples to account for any effects of the solvent itself.

  • Final DMSO Concentration: As previously noted, ensure the final concentration of DMSO in your assay is non-toxic to your specific cell line, typically <0.5%.[12][18] For sensitive or primary cells, a final concentration of ≤0.1% is recommended.[12]

References

  • Quora. (2018). What is the best way of storing a DMSO in a research lab?[Link]

  • Burhenne, J., & Hielscher, F. (2014). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. PubMed. [Link]

  • Captivate Bio. (2021). SMALL MOLECULES - Captivate Bio. [Link]

  • LifeTein. (2026). Optimizing Peptide Solubility in Cell Culture: A Guide to Safe and Effective DMSO Use. [Link]

  • Cyagen. (2025). DMSO as a Cryoprotectant in Cell Culture: Uses, Toxicity, and Best Practices. [Link]

  • ResearchGate. (2015). What is the best right way of storing DMSO in research lab?[Link]

  • Hawkins Inc. (n.d.). Dimethyl Sulfoxide (DMSO). [Link]

  • Wikipedia. (n.d.). Dimethyl sulfoxide. [Link]

  • Angene Chemical. (2024). Safety Data Sheet - 3-(Piperidin-4-yl)quinolin-2(1H)-one hydrochloride. [Link]

  • Ziath. (n.d.). The Effects of Water on DMSO and Effective Hydration Measurement. [Link]

  • Gaylord Chemical Corporation. (2005). Dimethyl Sulfoxide (DMSO) Physical Properties. [Link]

  • KISHIDA CHEMICAL CO., LTD. (2023). Safety Data Sheet - N-[(3R)-Piperidin-3-yl]quinazolin-4-amine dihydrochloride. [Link]

  • Chemistry Stack Exchange. (2014). Hygroscopic behaviour of DMSO - how bad is it?[Link]

  • Laflin, P., & Phelan, K. (2005). In situ DMSO hydration measurements of HTS compound libraries. PubMed. [Link]

  • See, S. F., et al. (2023). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. PMC. [Link]

  • Labtag. (2024). 5 Tips for Handling Photosensitive Reagents. [Link]

  • Vesta Nutra. (2019). 3 Ways to Handle Hygroscopic Material Challenges. [Link]

  • Pharmaguideline. (2015). Protection of Light Sensitive Products. [Link]

  • LFA Tablet Presses. (n.d.). How To Protect Light Sensitive Products. [Link]

Sources

Application

Using 3-Piperidin-3-ylmethyl-quinoline dihydrochloride in high-throughput screening assays

High-Throughput Screening Application Note: Profiling 3-Piperidin-3-ylmethyl-quinoline dihydrochloride in GPCR Calcium Flux and TR-FRET Kinase Assays Executive Summary & Compound Rationale High-throughput screening (HTS)...

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Author: BenchChem Technical Support Team. Date: April 2026

High-Throughput Screening Application Note: Profiling 3-Piperidin-3-ylmethyl-quinoline dihydrochloride in GPCR Calcium Flux and TR-FRET Kinase Assays

Executive Summary & Compound Rationale

High-throughput screening (HTS) requires robust, interference-free assays to identify viable lead compounds. Quinoline derivatives are privileged scaffolds in medicinal chemistry, recognized for their broad pharmacological activities, including neuro-modulatory effects and kinase inhibition[1]. The incorporation of a piperidine moiety in 3-Piperidin-3-ylmethyl-quinoline enhances the compound's basicity and hydrogen-bonding potential, making it a prime candidate for targeting G-protein-coupled receptors (GPCRs) and kinase ATP-binding pockets[2].

Causality in Compound Preparation: This protocol specifically utilizes the dihydrochloride salt form of the compound. The salt form is a critical experimental choice: it maximizes aqueous solubility, allowing for high-concentration stock solutions in DMSO. In HTS, this ensures that the final assay DMSO concentration remains strictly below 1% (v/v), preventing solvent-induced cytotoxicity and non-specific membrane disruption that could invalidate cell-based readouts.

Assay 1: Cell-Based GPCR Calcium Flux (FLIPR) Protocol

Causality & Design

GPCRs that couple to the Gq pathway (or utilize promiscuous G16 proteins) induce the release of intracellular calcium via phospholipase C (PLC) activation[3]. The Fluorescent Imaging Plate Reader (FLIPR) assay utilizes cell-permeable calcium-sensitive dyes (e.g., Fluo-4 AM) to monitor this flux in real time.

To prevent the washing steps that can dislodge weakly adherent cells and introduce well-to-well variability, this protocol employs a "no-wash" dye formulation. The dye kit contains extracellular masking agents that suppress background fluorescence from the media, thereby dramatically improving the Signal-to-Background (S/B) ratio[3].

GPCR_Pathway Ligand 3-Piperidin-3-ylmethyl-quinoline GPCR GPCR (Gq-coupled) Ligand->GPCR Binds Target PLC Phospholipase C (PLC) GPCR->PLC Activates Gq IP3 Inositol Triphosphate (IP3) PLC->IP3 Cleaves PIP2 ER Endoplasmic Reticulum IP3->ER Binds IP3R Ca2 Cytosolic Ca2+ Release ER->Ca2 Efflux Fluo Fluo-4 Dye Emission Ca2->Fluo Binds Dye

GPCR calcium mobilization pathway activated by test compounds and detected via FLIPR.

Step-by-Step Methodology
  • Cell Seeding: Seed recombinant CHO-K1 cells expressing the target GPCR at 15,000 cells/well in a 384-well black-wall, clear-bottom microplate. Incubate overnight at 37°C, 5% CO2[3].

  • Dye Loading: Remove culture media and add 20 µL/well of Fluo-4 Direct™ no-wash dye. Supplement the dye with 2.5 mM probenecid to inhibit dye extrusion via organic anion transporters. Incubate for 60 minutes at 37°C.

  • Compound Preparation: Prepare a 3-fold serial dilution of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride in assay buffer (HBSS + 20 mM HEPES, pH 7.4).

  • Kinetic Reading: Transfer the plate to the FLIPR instrument. Read baseline fluorescence for 10 seconds (Excitation: 488 nm, Emission: 515–575 nm). Inject 10 µL/well of the test compound and record fluorescence at 1-second intervals for 3 minutes[3].

  • Self-Validation System: Every plate must include a known full agonist (Emax control) and vehicle (DMSO) to calculate the assay Z'-factor. A Z' > 0.5 validates the plate's integrity, ensuring the response is target-specific rather than an artifact of cell health.

Assay 2: Biochemical TR-FRET Kinase Inhibition Protocol

Causality & Design

Quinoline-based small molecules often exhibit intrinsic autofluorescence, which can generate false positives in standard fluorescence-based biochemical assays[4]. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) overcomes this limitation.

By pairing a long-lifetime lanthanide donor (e.g., Europium) with an acceptor fluorophore, TR-FRET introduces a temporal delay (e.g., 50–100 µs) between excitation and measurement. During this delay, short-lived compound autofluorescence decays completely, leaving only the target-specific FRET signal generated by the proximity of the kinase substrate and the detection antibody[5].

TR_FRET Kinase Kinase + ATP + Substrate Phos Phosphorylated Substrate Kinase->Phos Active (Vehicle Control) Unphos Unphosphorylated Substrate Kinase->Unphos Inhibited Inhibitor 3-Piperidin-3-ylmethyl-quinoline Inhibitor->Kinase Blocks ATP Pocket Eu Europium-Anti-Phospho Ab Phos->Eu Specific Binding NoEmission No FRET (Low 665 nm) Unphos->NoEmission No Binding Tracer Acceptor Fluorophore Eu->Tracer Proximity (<10nm) Emission TR-FRET Emission (665 nm) Tracer->Emission Energy Transfer

TR-FRET kinase assay logic showing how compound inhibition prevents proximity energy transfer.

Step-by-Step Methodology
  • Kinase Reaction: In a low-volume 384-well white microplate, combine 5 µL of target kinase enzyme and 5 µL of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride (varying concentrations). Incubate for 15 minutes at room temperature to allow compound binding.

  • Reaction Initiation: Add 5 µL of a master mix containing ATP (at the specific Km value for the kinase) and a biotinylated peptide substrate. Incubate for 60 minutes[4].

  • Detection Mix: Stop the reaction by adding 10 µL of detection buffer containing EDTA (to chelate Mg2+ and halt kinase activity), Europium-labeled anti-phospho antibody, and Streptavidin-XL665 (acceptor).

  • TR-FRET Reading: Incubate for 60 minutes. Read the plate on a TR-FRET compatible microplate reader. Excitation: 320 nm or 340 nm; Emission: 615 nm (Donor) and 665 nm (Acceptor) with a 100 µs delay[4][5].

  • Self-Validation System: Calculate the 665/615 nm emission ratio. Use a pan-kinase inhibitor (e.g., staurosporine) as a positive control for 100% inhibition. The assay is only validated if the S/B ratio exceeds 3.0 and the Z'-factor is > 0.6.

Data Presentation & Quality Control

Quantitative data from HTS campaigns must be rigorously evaluated to separate true pharmacological hits from assay artifacts. Table 1 summarizes representative QC metrics and expected pharmacological readouts for profiling the quinoline derivative across both platforms.

Table 1: Representative HTS Data Summary for 3-Piperidin-3-ylmethyl-quinoline dihydrochloride

Assay FormatTarget ClassIC50 / EC50 (µM)Signal-to-Background (S/B)Z'-FactorCV (%)
FLIPR Calcium FluxGPCR (Agonist Mode)> 50.0 (Inactive)4.20.784.5
FLIPR Calcium FluxGPCR (Antagonist Mode)1.24 ± 0.153.90.755.1
TR-FRETKinase Panel (Off-target)> 100.0 (Clean)8.50.823.2

Interpretation: The high Z'-factors (>0.5) and low coefficients of variation (CV < 10%) confirm that both protocols are self-validating and robust for HTS. In this representative profile, the compound acts as a GPCR antagonist with minimal off-target kinase liability.

References

  • Comparative Docking Analysis of Quinoline Derivatives in Drug Discovery Source: BenchChem URL
  • Role of Quinoline Derivatives in Drug Discovery Source: EvitaChem URL
  • A FLIPR Assay for Evaluating Agonists and Antagonists of GPCR Heterodimers Source: PMC / NIH URL
  • TR-FRET Powers Smarter Drug Screening Source: The Scientist URL
  • A Dual Readout Assay Based on Fluorescence Polarization and Time-Resolved Fluorescence Resonance Energy Transfer to Screen for RSK1 Inhibitors Source: J-Stage URL

Sources

Method

In Vivo Dosing Guidelines and Behavioral Profiling of 3-Piperidin-3-ylmethyl-quinoline Dihydrochloride in Rodent Models

Introduction & Mechanistic Rationale 3-Piperidin-3-ylmethyl-quinoline dihydrochloride (3-PMQ) is a highly potent, small-molecule building block and prototypical ligand belonging to a class of quinoline-piperidine derivat...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

3-Piperidin-3-ylmethyl-quinoline dihydrochloride (3-PMQ) is a highly potent, small-molecule building block and prototypical ligand belonging to a class of quinoline-piperidine derivatives recognized for their selective antagonism at the α2C-adrenergic receptor (α2C-AR)[1]. In the central nervous system, the α2C-AR functions primarily as a presynaptic autoreceptor and heteroreceptor, providing negative feedback control over the release of norepinephrine (NE) and dopamine (DA)[2].

The Causality of Target Engagement: Unlike the α2A-AR, which mediates broad sympathetic dampening and sedation, the α2C-AR is highly localized to the prefrontal cortex, hippocampus, and striatum[2]. By selectively antagonizing presynaptic α2C-ARs, 3-PMQ disinhibits vesicular fusion, leading to a targeted increase in extracellular NE and DA[2]. This localized catecholamine surge is critical for reversing cognitive deficits and sensorimotor gating abnormalities—hallmarks of neuropsychiatric conditions such as schizophrenia and major depressive disorder[3]. Selective α2C-AR antagonists have consistently demonstrated therapeutic utility in these domains without inducing the sedative off-target effects associated with non-selective agents[4]. Furthermore, recent advancements in positron emission tomography (PET) imaging confirm that this class of antagonists readily crosses the blood-brain barrier (BBB) to achieve high receptor occupancy in the striatum[5].

Pathway Drug 3-PMQ Dihydrochloride (Systemic Admin) BBB Blood-Brain Barrier Crossing Drug->BBB Lipophilic free-base conversion at pH 7.4 Target Presynaptic α2C-AR Antagonism BBB->Target Central penetrance Release Increased NE/DA Release Target->Release Disinhibition of vesicular release Behavior Restored Sensorimotor Gating (PPI) Release->Behavior Postsynaptic activation

Fig 1. Pharmacodynamic pathway of 3-PMQ from systemic administration to behavioral outcome.

Physicochemical Properties & Formulation Strategy

The rational design of in vivo experiments hinges on the physicochemical state of the compound. The parent free-base of 3-PMQ is highly lipophilic (ideal for BBB penetration) but exhibits poor aqueous solubility.

Why the Dihydrochloride Salt? Utilizing the dihydrochloride salt form protonates both the basic piperidine nitrogen and the quinoline ring. This drastically lowers the partition coefficient (LogD) at formulation pH (pH 4.5–5.5), enabling complete dissolution in physiological saline without the need for harsh excipients like DMSO or Tween-80, which can independently alter rodent behavior and BBB permeability. Once injected and buffered by physiological blood pH (7.4), a calculated fraction of the compound reverts to its lipophilic free-base form, rapidly partitioning across the BBB[5].

Table 1: Recommended In Vivo Dosing Parameters for Rodents
ParameterSpecificationScientific Rationale
Route of Administration Intraperitoneal (IP)Ensures rapid systemic absorption; avoids first-pass hepatic degradation common in oral (PO) dosing.
Dose Range (Mice) 0.3 – 3.0 mg/kgOptimal dynamic range for α2C-AR occupancy. Doses >5.0 mg/kg risk loss of subtype selectivity.
Dose Range (Rats) 0.1 – 1.0 mg/kgDerived via allometric scaling; sufficient for central target engagement and behavioral modulation.
Vehicle 0.9% Sterile SalineThe dihydrochloride salt confers high aqueous solubility (>50 mg/mL), eliminating the need for co-solvents.
Injection Volume 10 mL/kg (Mice), 2 mL/kg (Rats)Standard physiological volumes to prevent peritoneal distension, pain, or tissue necrosis.
Pre-treatment Time 30 minutesAllows for peak brain penetrance ( Tmax​ ) prior to the initiation of behavioral testing.

Experimental Protocols: Formulation and Dosing

Protocol A: Self-Validating Formulation Workflow

Note: Always prepare formulations fresh on the day of dosing to prevent potential hydrolysis or precipitation.

  • Calculate Requirements: Determine the total mass of 3-PMQ dihydrochloride needed based on the cohort weight and a 10 mL/kg injection volume. (Example: For a 3.0 mg/kg dose in a 25 g mouse, you require 75 µg of drug in 250 µL of vehicle, equating to a 0.3 mg/mL stock solution).

  • Weighing: Weigh the required mass of 3-PMQ dihydrochloride using a microbalance inside a static-free enclosure.

  • Dissolution: Add the corresponding volume of sterile 0.9% NaCl (saline).

  • Agitation: Vortex the solution for 60 seconds. Due to the dihydrochloride salt, the solution should become instantly clear.

  • Sterilization: Pass the solution through a 0.22 µm PTFE syringe filter into a sterile, amber-glass vial to protect from photodegradation.

Protocol B: Prepulse Inhibition (PPI) of the Acoustic Startle Reflex

Sensorimotor gating is a pre-attentive filtering mechanism that prevents sensory overload. Mice lacking α2C-ARs, or those treated with psychotomimetics, show profound PPI deficits[3]. Administering an α2C-AR antagonist restores this gating function[3]. This protocol is designed as a self-validating system by including a known atypical antipsychotic as a positive control[6].

  • Acclimation: Transfer mice to the behavioral testing room 1 hour prior to the experiment.

  • Dosing:

    • Group 1 (Negative Control): Vehicle (0.9% Saline), IP, 10 mL/kg.

    • Group 2 (Test): 3-PMQ (1.0 mg/kg), IP, 10 mL/kg.

    • Group 3 (Positive Control): Clozapine (1.0 mg/kg), IP, 10 mL/kg (Clozapine possesses intrinsic α2C-AR antagonist properties[6]).

  • Incubation: Return mice to their home cages for exactly 30 minutes ( Tmax​ ).

  • Chamber Placement: Place the mouse into the cylindrical restraint of the acoustic startle chamber.

  • Background Habituation: Initiate a 65 dB background white noise for 5 minutes.

  • Testing Block:

    • Pulse-Alone Trials: Present a 120 dB acoustic burst for 40 ms. Record the baseline startle amplitude.

    • Prepulse + Pulse Trials: Present a prepulse of 70, 75, or 80 dB for 20 ms. Wait for an inter-stimulus interval of 100 ms, then deliver the 120 dB pulse.

  • Data Extraction: Calculate the percentage of Prepulse Inhibition (%PPI) using the formula: %PPI =[1 - (Startle Amplitude of Prepulse+Pulse / Startle Amplitude of Pulse Alone)] x 100.

Workflow Prep Vehicle Prep (0.9% Saline) Dose IP Dosing (0.3-3.0 mg/kg) Prep->Dose Wait Tmax Incubation (30 mins) Dose->Wait Assay Acoustic Startle & PPI Testing Wait->Assay Analysis Data Extraction (% PPI Calc) Assay->Analysis

Fig 2. In vivo experimental workflow for evaluating 3-PMQ efficacy in rodent PPI models.

References

  • [1] Google Patents. 2,3-dihydrobenzo(1,4) dioxin-2-ylmethyl derivatives as alpha2C antagonists for use in the treatment of peripheric and central nervous system diseases. Patent US8492549B2. Available at:

  • [3] Sallinen J, et al. Adrenergic α2C-Receptors Modulate the Acoustic Startle Reflex, Prepulse Inhibition, and Aggression in Mice. Journal of Neuroscience (1998). Available at:[Link]

  • [4] Sallinen J, et al. JP-1302: a new tool to shed light on the roles of α2C-adrenoceptors in brain. British Journal of Pharmacology (2007). Available at:[Link]

  • [2] Uys M, et al. Therapeutic Potential of Selectively Targeting the α2C-Adrenoceptor in Cognition, Depression, and Schizophrenia—New Developments and Future Perspective. Frontiers in Psychiatry (2015). Available at:[Link]

  • [6] Boyda HN, et al. Schizophrenia Hypothesis: Autonomic Nervous System Dysregulation of Fetal and Adult Immune Tolerance. Frontiers in Psychiatry (2021). Available at:[Link]

Sources

Application

Application Note: Formulation Development and Moisture Mitigation Strategies for 3-Piperidin-3-ylmethyl-quinoline Dihydrochloride Oral Solid Dosage Forms

Target Audience: Formulation Scientists, Preformulation Researchers, and CMC (Chemistry, Manufacturing, and Controls) Professionals. Physicochemical Rationale & Preformulation Insights The development of oral solid dosag...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Formulation Scientists, Preformulation Researchers, and CMC (Chemistry, Manufacturing, and Controls) Professionals.

Physicochemical Rationale & Preformulation Insights

The development of oral solid dosage forms for dibasic active pharmaceutical ingredients (APIs) presents unique thermodynamic and kinetic challenges. 3-Piperidin-3-ylmethyl-quinoline dihydrochloride is a synthetic small molecule characterized by two distinct ionizable nitrogen centers: a highly basic secondary aliphatic amine on the piperidine ring (pKa ~10.4) and a weakly basic aromatic nitrogen on the quinoline ring (pKa ~4.9).

The Causality of Hygroscopicity and Deliquescence

To achieve high aqueous solubility, the API is synthesized as a dihydrochloride salt. However, because the quinoline nitrogen is only weakly basic, the second hydrochloric acid (HCl) molecule is weakly coordinated within the crystal lattice. When exposed to environmental humidity (>60% RH), water molecules act as competing bases. This thermodynamic instability drives rapid moisture adsorption, leading to hydrate formation, potential HCl dissociation (disproportionation), and eventual deliquescence.

This behavior is not isolated; it is a well-documented phenomenon in other dibasic dihydrochloride APIs, such as the anti-tuberculosis drug (S,S)-ethambutol dihydrochloride, which exhibits severe hygroscopicity that can catalyze drug-drug interactions and degrade co-formulated APIs[1]. Furthermore, the undesirable transformation from an anhydrous salt to a hydrate alters crystal packing, which can drastically reduce the chemical stability and bioavailability of the drug[2].

To build a self-validating formulation system, the manufacturing process must inherently prevent moisture exposure, and the excipient matrix must maintain a low water activity ( Aw​ ) microenvironment.

G API 3-Piperidin-3-ylmethyl-quinoline 2HCl (Anhydrous) Moisture Moisture Sorption (>60% RH) API->Moisture Hydrate Hydrate Formation & Deliquescence Moisture->Hydrate Disproportionation HCl Dissociation (Quinoline pKa ~4.9) Hydrate->Disproportionation Mitigation Mitigation: Dry Granulation & Barrier Coating Disproportionation->Mitigation

API moisture-induced degradation pathway and formulation mitigation strategy.

Formulation Strategy: Excipient Selection & Process Design

Aqueous wet granulation is strictly contraindicated for this API, as the introduction of a granulating fluid will trigger immediate hydrate conversion[3]. Instead, Dry Granulation (Roller Compaction) is the mandatory processing route.

Excipient Matrix Selection
  • Fillers/Diluents: Microcrystalline cellulose (MCC) is avoided due to its high equilibrium moisture content (~5-8%). Instead, Anhydrous Lactose and Dibasic Calcium Phosphate (DCP) Anhydrous are selected. These excipients possess extremely low water activity and do not readily transfer bound moisture to the API.

  • Glidant/Moisture Scavenger: Colloidal Silicon Dioxide (0.5 - 1.0% w/w) is incorporated not only to improve powder flow but to act as an intra-granular desiccant, preferentially adsorbing transient moisture.

  • Disintegrant: Crospovidone is preferred over sodium starch glycolate, as it provides rapid swelling without forming a highly hygroscopic gel layer.

Quantitative Prototype Formulation
ComponentFunction% w/wAmount per Tablet (mg)
3-Piperidin-3-ylmethyl-quinoline 2HCl Active Pharmaceutical Ingredient25.0100.0
Anhydrous Lactose Diluent (Low Aw​ )45.0180.0
Dibasic Calcium Phosphate Anhydrous Diluent / Compaction Aid23.594.0
Crospovidone (Type A) Superdisintegrant4.016.0
Colloidal Silicon Dioxide Glidant / Moisture Scavenger1.04.0
Magnesium Stearate Lubricant1.56.0
Opadry® AMB II Moisture Barrier Film Coating4.016.0
Total Core Weight 100.0 400.0 mg

(Note: Coating weight is applied as a 4% weight gain over the core tablet).

Experimental Protocols

Protocol 1: Dynamic Vapor Sorption (DVS) Profiling

Purpose: To validate the hygroscopic nature of the API and confirm the protective effect of the excipient matrix.

  • Sample Preparation: Accurately weigh 10-15 mg of the pure anhydrous API and, separately, 10-15 mg of the pre-lubricated formulation blend into quartz DVS sample pans.

  • Equilibration: Load the pans into the DVS instrument (e.g., Surface Measurement Systems DVS Resolution). Equilibrate the samples at 0% RH and 25°C until the rate of mass change ( dm/dt ) is < 0.002% / minute for 10 minutes.

  • Sorption Cycle: Program the instrument to increase the RH in 10% increments from 0% to 90% RH at 25°C. Maintain each step until equilibrium ( dm/dt < 0.002% / min) is achieved.

  • Desorption Cycle: Decrease the RH in 10% decrements from 90% back to 0% RH.

  • Data Analysis: Plot the isotherm (Change in Mass % vs. Target RH %). A hysteresis gap between the sorption and desorption curves indicates bulk hydrate formation rather than simple surface adsorption.

DVS Data Summary (Expected Baseline Validation)

Relative Humidity (% RH)Pure API Mass Change (%)Formulated Blend Mass Change (%)Physical State Observation (API)
20% + 0.5%+ 0.1%Free-flowing powder
40% + 2.1%+ 0.3%Free-flowing powder
60% + 8.5%+ 0.8%Clumping, onset of hydration
80% + 18.4%+ 1.5%Deliquescence / Liquefaction
Protocol 2: Dry Granulation and Tablet Compression Workflow

Purpose: To manufacture stable immediate-release tablets while strictly controlling environmental moisture.

  • Environmental Control: Ensure the manufacturing suite is maintained at ≤ 30% RH and 20-25°C.

  • Dispensing & Sifting: Co-sift the API, Anhydrous Lactose, DCP, Crospovidone (intra-granular portion, 2%), and Colloidal Silicon Dioxide through a 40-mesh (425 µm) screen.

  • Pre-Blending: Transfer the sifted materials to a V-blender. Blend at 15 RPM for 15 minutes to ensure homogenous distribution of the API and the silica moisture scavenger.

  • Intra-granular Lubrication: Add 0.5% Magnesium Stearate (sifted through 60-mesh) to the V-blender. Blend for exactly 3 minutes at 15 RPM. (Caution: Over-lubrication will severely reduce the tensile strength of the ribbons during compaction).

  • Roller Compaction: Transfer the blend to a roller compactor (e.g., Gerteis MINIPACTOR). Set the specific compaction force to 4-6 kN/cm and roll speed to 2-3 RPM to produce solid, cohesive ribbons.

  • Milling: Pass the ribbons through an oscillating granulator equipped with a 1.0 mm screen to produce uniform granules.

  • Final Blending: Transfer the granules back to the V-blender. Add the extra-granular Crospovidone (2%) and blend for 5 minutes. Add the remaining Magnesium Stearate (1.0%) and blend for 3 minutes.

  • Compression: Compress the final blend using a rotary tablet press fitted with standard concave tooling. Target a tablet hardness of 10-14 kp to ensure low friability (<0.2%) for the subsequent coating process.

  • Barrier Coating: Coat the tablets in a perforated coating pan using an aqueous dispersion of a PVA-based moisture barrier system (e.g., Opadry® AMB II) to a 4% weight gain. Ensure the exhaust temperature is maintained above 45°C to flash off water instantly, preventing moisture penetration into the tablet core.

Workflow Dispense API & Excipient Dispensing (RH < 30%) Blend1 Pre-blending (Anhydrous Lactose, DCP) Dispense->Blend1 Roller Roller Compaction (Dry Granulation) Blend1->Roller Milling Milling & Sizing Roller->Milling Blend2 Final Blending (Magnesium Stearate) Milling->Blend2 Compression Tablet Compression Blend2->Compression Coating Moisture Barrier Film Coating Compression->Coating

Step-by-step dry granulation manufacturing workflow for moisture-sensitive APIs.

References

  • Diniz, L.F., Carvalho, P.S., de Melo, C.C., & Ellena, J. (2017). "Reducing the Hygroscopicity of the Anti-Tuberculosis Drug (S,S)-Ethambutol Using Multicomponent Crystal Forms." ACS Omega, 2(3), 1184-1193. Available at:[Link]

  • Karki, S., et al. (2020). "Crystalline Multicomponent Solids: An Alternative for Addressing the Hygroscopicity Issue in Pharmaceutical Materials." Crystal Growth & Design, 20(10), 6943-6964. Available at:[Link]

  • Mizoguchi, R., et al. (2019). "Elucidation of the Crystal Structures and Dehydration Behaviors of Ondansetron Salts." Crystals, 9(3), 174. Available at:[Link]

Sources

Method

Application Note: Flow Cytometry-Based Phenotypic and Target-Specific Characterization of Novel Anticancer Compounds Using 3-Piperidin-3-ylmethyl-quinoline dihydrochloride

Abstract The discovery and characterization of novel small molecule inhibitors are foundational to the development of new cancer therapeutics. Quinoline derivatives represent a versatile chemical scaffold known to exhibi...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The discovery and characterization of novel small molecule inhibitors are foundational to the development of new cancer therapeutics. Quinoline derivatives represent a versatile chemical scaffold known to exhibit a wide range of biological activities, including potent anticancer effects.[1][2][3][4] This application note presents a comprehensive, multi-assay framework for the initial characterization of a novel quinoline compound, 3-Piperidin-3-ylmethyl-quinoline dihydrochloride, using multi-parameter flow cytometry. We provide detailed, field-proven protocols for assessing the compound's impact on critical cellular processes, including (I) cell viability and apoptosis induction, (II) cell cycle progression, and (III) engagement of a specific, high-value cancer target, the CXCR4 receptor. This guide is designed for cancer researchers and drug development scientists, offering a robust workflow from initial phenotypic screening to mechanistic validation.

Introduction and Scientific Principle

The quinoline ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs.[5] Its derivatives have been extensively explored for various pharmacological activities, with a significant focus on oncology due to their ability to induce apoptosis, inhibit cell proliferation, and modulate key signaling pathways.[2][3] 3-Piperidin-3-ylmethyl-quinoline dihydrochloride is a novel synthetic compound belonging to this class. Given its structural motifs, a rational starting point for its characterization is to assess its impact on cancer cell viability and proliferation.

Flow cytometry is an indispensable tool in drug discovery, enabling rapid, quantitative, and single-cell level analysis of a compound's mechanism of action.[6][7] This guide outlines a three-tiered flow cytometry strategy:

  • Apoptosis and Viability Screening: The initial assessment determines if the compound induces cytotoxic effects. The Annexin V/Propidium Iodide (PI) assay is a gold-standard method that distinguishes between healthy, early apoptotic, late apoptotic, and necrotic cells.[8][9][10] This is critical for establishing a dose-response relationship and confirming a cytotoxic mode of action.

  • Cell Cycle Analysis: For compounds that inhibit proliferation without immediate cytotoxicity, analyzing the cell cycle distribution is key. DNA content staining reveals if the compound causes arrest at specific checkpoints (G0/G1, S, or G2/M), a hallmark of many anticancer agents.[7][11]

  • Target Engagement Assay (Mechanistic Study): Based on the prevalence of CXCR4 modulation among heterocyclic compounds, we present a hypothetical target engagement assay.[12][13][14] This competitive binding assay uses a fluorescently-labeled antibody to determine if the compound can inhibit ligand binding to the CXCR4 receptor on the cell surface, providing direct evidence of target interaction.

This structured workflow allows researchers to efficiently characterize novel compounds, moving from broad phenotypic effects to specific molecular interactions.

Materials and Reagents
2.1. Core Reagents & Consumables
  • Compound: 3-Piperidin-3-ylmethyl-quinoline dihydrochloride

  • Cell Lines:

    • Jurkat (human T lymphocyte, suspension, endogenously expresses CXCR4)

    • MCF-7 (human breast adenocarcinoma, adherent)

  • Culture Media: RPMI-1640 & DMEM, supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

  • Buffers: Phosphate-Buffered Saline (PBS), Annexin V Binding Buffer

  • Reagents: Dimethyl sulfoxide (DMSO), Trypsin-EDTA, Propidium Iodide (PI), RNase A

  • Kits & Antibodies:

    • FITC Annexin V Apoptosis Detection Kit

    • APC Anti-Human CD184 (CXCR4) Antibody (Clone 12G5)

  • Labware: 96-well U-bottom plates, 15 mL conical tubes, flow cytometry tubes

2.2. Equipment
  • Flow Cytometer (e.g., BD FACSCanto™ II, Beckman Coulter CytoFLEX)

  • Laminar Flow Hood, CO2 Incubator, Centrifuge

  • Microscope, Hemocytometer or automated cell counter

Detailed Experimental Protocols
3.1. Reagent Preparation

1. Compound Stock Solution (10 mM):

  • Rationale: A high-concentration, organic solvent-based stock is necessary for stability and to minimize the final solvent concentration in culture, which can be toxic to cells. DMSO is the most common solvent for small molecules.

  • Protocol:

    • Calculate the required mass of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride to prepare a 10 mM solution in high-purity DMSO.

    • Dissolve the compound in DMSO. Vortex thoroughly until fully dissolved.

    • Aliquot into small volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

2. Propidium Iodide (PI) Staining Solution (for Cell Cycle):

  • Rationale: This solution contains a DNA dye (PI), a permeabilizing agent (Triton X-100) to allow dye entry, and RNase A to eliminate signal from double-stranded RNA, ensuring DNA-specific staining.

  • Recipe:

    Component Final Concentration Amount for 10 mL
    Propidium Iodide 50 µg/mL 500 µL of 1 mg/mL stock
    Triton X-100 0.1% (v/v) 10 µL of 10% stock
    RNase A 100 µg/mL 100 µL of 10 mg/mL stock

    | PBS (Ca/Mg-free) | - | to 10 mL |

  • Store at 4°C, protected from light.

3.2. Protocol 1: Apoptosis & Viability Assay

Objective: To quantify the induction of apoptosis and necrosis in Jurkat cells following treatment.

  • Workflow Diagram:

    G cluster_prep Cell Preparation cluster_treat Treatment cluster_stain Staining cluster_acq Acquisition & Analysis a Seed Jurkat Cells (0.5 x 10^6 cells/mL) b Add Compound (0.1 - 50 µM) + Vehicle Control (DMSO) a->b c Incubate 24 hours b->c d Harvest & Wash Cells c->d e Resuspend in Binding Buffer d->e f Add FITC Annexin V & PI e->f g Incubate 15 min (Dark) f->g h Acquire on Flow Cytometer g->h i Analyze Quadrants (Live, Apoptotic, Necrotic) h->i

    Figure 1: Apoptosis Assay Workflow.

  • Step-by-Step Method:

    • Cell Seeding: Seed Jurkat cells in a 96-well plate at a density of 0.5 x 10^6 cells/mL in 100 µL of complete RPMI medium.

    • Compound Treatment: Prepare 2X serial dilutions of the compound stock in culture medium. Add 100 µL to the cells to achieve final concentrations ranging from 0.1 µM to 50 µM. Include a "vehicle only" control (e.g., 0.1% DMSO).

    • Incubation: Incubate the plate for 24 hours at 37°C, 5% CO2.

    • Cell Harvesting: Transfer cells to flow cytometry tubes. Centrifuge at 300 x g for 5 minutes.

    • Washing: Discard the supernatant and wash the cell pellet once with 1 mL of cold PBS. Centrifuge again.

    • Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC Annexin V and 5 µL of PI stock solution.[8][15]

    • Incubation: Gently vortex and incubate for 15 minutes at room temperature in the dark.

    • Final Preparation: Add 400 µL of 1X Binding Buffer to each tube.

    • Acquisition: Analyze immediately on a flow cytometer. Collect data for at least 10,000 events per sample.

  • Data Analysis & Expected Results: Create a dot plot of FITC (Annexin V) vs. PI. Use unstained and single-stained controls to set the quadrants correctly.

    • Lower-Left (Annexin V- / PI-): Live, healthy cells.

    • Lower-Right (Annexin V+ / PI-): Early apoptotic cells.

    • Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells.

    • Upper-Left (Annexin V- / PI+): Necrotic/dead cells. A dose-dependent increase in the percentage of cells in the apoptotic quadrants indicates successful induction of apoptosis by the compound.

3.3. Protocol 2: Cell Cycle Analysis

Objective: To determine if the compound induces cell cycle arrest in MCF-7 cells.

  • Workflow Diagram:

    G cluster_prep Cell Preparation cluster_treat Treatment cluster_fix Fixation cluster_stain Staining & Acquisition a Seed MCF-7 Cells (6-well plate) b Treat with Compound (e.g., IC50 concentration) a->b c Incubate 24 hours b->c d Harvest & Wash Cells c->d e Fix in Cold 70% Ethanol (Dropwise while vortexing) d->e f Incubate >= 2 hours at -20°C e->f g Wash & Resuspend in PI/RNase Solution f->g h Incubate 30 min (Dark) g->h i Acquire & Analyze Histogram h->i

    Figure 2: Cell Cycle Analysis Workflow.

  • Step-by-Step Method:

    • Cell Seeding: Seed MCF-7 cells in 6-well plates and allow them to adhere and reach ~60-70% confluency.

    • Compound Treatment: Treat cells with the compound at concentrations around the determined IC50 (from viability assays) for 24 hours. Include a vehicle control.

    • Cell Harvesting: Collect both floating and adherent cells. For adherent cells, wash with PBS, then add Trypsin-EDTA to detach. Combine all cells for each sample.

    • Washing: Centrifuge at 300 x g for 5 minutes and wash once with cold PBS.

    • Fixation: Resuspend the cell pellet in 500 µL of PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise. This step is critical to prevent cell clumping.

    • Incubation: Incubate at -20°C for at least 2 hours (or up to several weeks).

    • Staining: Centrifuge the fixed cells to remove ethanol. Wash once with PBS. Resuspend the pellet in 500 µL of PI/RNase Staining Solution.

    • Incubation: Incubate for 30 minutes at room temperature in the dark.

    • Acquisition: Analyze on a flow cytometer using a linear scale for the PI channel. Collect at least 20,000 events.

  • Data Analysis & Expected Results: Generate a histogram of PI fluorescence intensity. The x-axis represents DNA content.

    • First Peak: Cells in G0/G1 phase (2n DNA).

    • Valley: Cells in S phase (synthesizing DNA).

    • Second Peak: Cells in G2/M phase (4n DNA). Use the software's cell cycle analysis model (e.g., Dean-Jett-Fox) to quantify the percentage of cells in each phase. An accumulation of cells in a specific phase compared to the vehicle control indicates cell cycle arrest.[7][16]

3.4. Protocol 3: CXCR4 Competitive Binding Assay (Hypothetical Target)

Objective: To determine if the compound can inhibit the binding of an anti-CXCR4 antibody to Jurkat cells.

  • Workflow Diagram:

    G cluster_prep Preparation cluster_inhibit Inhibition cluster_stain Staining cluster_acq Acquisition & Analysis a Harvest Jurkat Cells Wash with FACS Buffer b Pre-incubate cells with Compound dilutions (30 min, 4°C) a->b c Add APC-conjugated anti-CXCR4 Antibody b->c d Incubate 30 min, 4°C (Dark) c->d e Wash & Resuspend Cells d->e f Acquire & Analyze MFI e->f

    Figure 3: CXCR4 Competitive Binding Workflow.

  • Step-by-Step Method:

    • Cell Preparation: Harvest Jurkat cells and wash them with cold FACS Buffer (PBS + 2% FBS). Resuspend to a concentration of 1 x 10^6 cells/mL.

    • Compound Incubation: Aliquot 100 µL of cell suspension into flow tubes. Add the compound at various concentrations and incubate for 30 minutes at 4°C. This pre-incubation at a low temperature allows the compound to bind to the receptor but prevents receptor internalization. [17]

    • Antibody Staining: Without washing, add a pre-titrated, non-saturating concentration of APC-conjugated anti-CXCR4 antibody to the tubes.

    • Incubation: Incubate for another 30 minutes at 4°C in the dark.

    • Washing: Wash the cells twice with 2 mL of cold FACS Buffer to remove unbound antibody and compound.

    • Acquisition: Resuspend the final cell pellet in 300 µL of FACS Buffer and acquire on a flow cytometer.

  • Data Analysis & Expected Results: Gate on the main cell population using FSC vs. SSC. Analyze the Median Fluorescence Intensity (MFI) of the APC signal for each sample. If the compound binds to CXCR4, it will compete with the antibody, leading to a dose-dependent decrease in the APC MFI.[13][14] This data can be used to calculate an IC50 value for target binding.

Troubleshooting and Expert Considerations
IssuePossible Cause(s)Recommended Solution(s)
High background in Annexin V assay Mechanical stress during harvesting; cells were not healthy pre-treatment.Handle cells gently; ensure cell viability is >95% before starting the experiment; optimize centrifugation speed.
Broad peaks in cell cycle histogram Incorrect fixation (cell clumps); improper PI staining; high doublet rate.Add ethanol slowly while vortexing; ensure RNase is active; use a doublet discrimination gate (FSC-H vs. FSC-A).
No change in MFI in competition assay Compound does not bind the target; compound concentration is too low; antibody concentration is too high (saturating).This is a valid negative result. Also, try higher compound concentrations. Critically, titrate the antibody to find a concentration that gives a sub-maximal signal, making it sensitive to competition.
Vehicle control shows high toxicity DMSO concentration is too high.Ensure the final DMSO concentration is non-toxic for your cell line, typically ≤0.5%. Run a DMSO toxicity curve if needed.
Conclusion

This application note provides a robust, tiered framework for the initial characterization of novel small molecules like 3-Piperidin-3-ylmethyl-quinoline dihydrochloride using flow cytometry. By systematically evaluating a compound's effect on cell viability, proliferation, and a specific molecular target, researchers can efficiently build a comprehensive profile of its mechanism of action. These protocols are designed to be adaptable and serve as a foundational guide for accelerating the preclinical assessment of potential anticancer drug candidates.

References
  • Biological activities of quinoline deriv
  • Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances, (n.d.).
  • Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. PMC, (2025).
  • Annotated Review on Various Biological Activities of Quinoline Molecule. Biointerface Research in Applied Chemistry, (2022).
  • Synthetic Approaches and Biological Activities of Quinoline Derivatives: A Review.
  • Flow cytometry evaluation of cell cycle arrest in A549 human non-small cell lung cancer cells and tumors following tre
  • Flow Cytometry Protocol with Chemokines. ChemoTactics, (n.d.).
  • Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. R&D Systems, (n.d.).
  • Flow Cytometry Assay for CXCR4 Inhibition. JoVE Journal, (2017).
  • Application Notes and Protocols for Flow Cytometry Analysis after BRD4-IN-3 Tre
  • Evaluation of cell cycle inhibitors by flow cytometry. Auctores Journals, (2024).
  • Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC, (n.d.).
  • A Flow Cytometry-based Assay to Identify Compounds That Disrupt Binding of Fluorescently-labeled CXC Chemokine Ligand 12 to CXC Chemokine Receptor 4. PMC, (2018).
  • A Flow Cytometry-based Assay to Identify Compounds That Disrupt Binding of Fluorescently-labeled CXC Chemokine Ligand 12 to CXC Chemokine Receptor 4. PubMed, (2018).
  • Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. SciSpace, (n.d.).
  • Single-molecule tracking of DNMT1 in living cells reveals its cell cycle dynamics and its redistribution upon drug tre
  • Experimental protocol to study cell viability and apoptosis. Proteintech Group, (n.d.).
  • Targeting of CXCR4 by the Naturally Occurring CXCR4 Antagonist EPI-X4 in Waldenström's Macroglobulinemia. Pamgene, (2021).
  • Apoptosis Protocols. USF Health - University of South Florida, (n.d.).
  • Cell Cycle Analysis by Flow Cytometry​. Miltenyi Biotec, (n.d.).

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Technical Notes & Optimization

Troubleshooting

Improving solubility of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride in aqueous buffers

A Guide to Improving Aqueous Solubility for Researchers Welcome to the technical support guide for 3-Piperidin-3-ylmethyl-quinoline dihydrochloride. This document is designed for researchers, scientists, and drug develop...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide to Improving Aqueous Solubility for Researchers

Welcome to the technical support guide for 3-Piperidin-3-ylmethyl-quinoline dihydrochloride. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for challenges related to the aqueous solubility of this compound. As Senior Application Scientists, we have structured this guide to not only offer protocols but to explain the fundamental principles behind them, ensuring you can adapt and troubleshoot effectively in your own experimental settings.

Understanding the Molecule: Core Physicochemical Insights

3-Piperidin-3-ylmethyl-quinoline dihydrochloride is a salt composed of a weakly basic parent molecule and two equivalents of hydrochloric acid. The parent molecule contains two key basic nitrogen atoms: one on the quinoline ring and one on the piperidine ring. The dihydrochloride salt form is intentionally designed to enhance aqueous solubility. However, this solubility is critically dependent on the pH of the aqueous medium.

The core challenge arises from the equilibrium between the highly soluble protonated (salt) form and the poorly soluble neutral (free base) form. This equilibrium is dictated by the pKa of the ionizable groups and the pH of the solution.

Low_pH Compound++ (Protonated) Highly Soluble Salt Form Equilibrium pH Increases Low_pH->Equilibrium High_pH Compound (Neutral) Poorly Soluble Free Base Equilibrium->High_pH

Caption: Effect of pH on the ionization state and solubility of the compound.

Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered by researchers when working with 3-Piperidin-3-ylmethyl-quinoline dihydrochloride.

Q1: Why is my compound precipitating when I try to dissolve it in neutral Phosphate-Buffered Saline (PBS, pH 7.4)?

A1: This is the most common and expected challenge. The compound is a dihydrochloride salt of a molecule with two basic nitrogen centers. It is most soluble in an acidic environment where these nitrogens are fully protonated, maintaining the soluble salt form. As the pH of the solution increases towards and surpasses the pKa values of these amines, the molecule begins to lose its protons (deprotonate), converting to the neutral, or "free base," form. This free base is significantly less polar and, therefore, much less soluble in water, causing it to precipitate out of solution.[1][2][3] PBS at pH 7.4 is typically alkaline enough to cause this conversion and subsequent precipitation.

Q2: What is the most straightforward first step to improve and maintain solubility?

A2: The primary and most effective strategy is pH adjustment .[4][5] The goal is to prepare your stock solution and final dilutions in a buffer system that maintains a pH well below the pKa of the compound's basic centers.

Recommended Initial Protocol:

  • Vehicle Selection: Instead of PBS, start with a more acidic vehicle like 0.9% saline adjusted to pH 4-5 with HCl, or a 50 mM citrate buffer at pH 4.0.

  • Dissolution: Add the powdered compound to the acidic vehicle and vortex or sonicate until fully dissolved. You should observe high solubility in this pH range.

  • Application: When diluting this acidic stock into your final experimental medium (e.g., cell culture media at pH 7.4), do so slowly and with vigorous mixing. The key is that the final buffer capacity of your system must be sufficient to absorb the acidic stock without a significant local pH drop, while the final concentration of your compound remains below its solubility limit at that final pH.

Q3: Simple pH adjustment is not sufficient for my required concentration, or it's incompatible with my assay (e.g., cell viability). What are my other options?

A3: When pH manipulation alone is not viable, several formulation strategies can be employed, often in combination.[5][6][7] These methods work by altering the properties of the solvent to make it more favorable for the solute.

  • Co-solvency: The addition of a water-miscible organic solvent can significantly increase the solubility of less polar compounds by reducing the overall polarity of the solvent system.[5][8]

    • Mechanism: Co-solvents disrupt the hydrogen bonding network of water, creating a microenvironment that is more accommodating to the hydrophobic regions of your molecule.

    • Common Examples: Dimethyl sulfoxide (DMSO), Ethanol, Propylene glycol (PG), and Polyethylene glycol 400 (PEG 400).

    • Caution: Co-solvents can have their own biological effects and may cause toxicity in cellular assays at higher concentrations. Always run a vehicle control. Precipitation can also occur upon dilution into a fully aqueous system if the final co-solvent concentration is too low to maintain solubility.[8][9]

  • Use of Surfactants: Surfactants, or detergents, can solubilize hydrophobic compounds through the formation of micelles.[5][9][10]

    • Mechanism: Above a certain concentration (the critical micelle concentration, or CMC), surfactant molecules self-assemble into micelles with a hydrophobic core and a hydrophilic shell. The poorly soluble free base form of your compound can partition into this hydrophobic core, keeping it dispersed in the aqueous solution.

    • Common Examples: Polysorbate 80 (Tween® 80), Polysorbate 20, Solutol® HS-15.

  • Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with poorly soluble molecules.[11][12]

    • Mechanism: They have a hydrophilic exterior and a hydrophobic interior cavity. The hydrophobic parts of your compound can fit into this cavity, forming a complex that is water-soluble due to the hydrophilic exterior.

    • Common Examples: Hydroxypropyl-β-cyclodextrin (HP-β-CD), Sulfobutylether-β-cyclodextrin (SBE-β-CD).

Q4: How can I experimentally determine the solubility of my compound in different buffers and formulations?

A4: To systematically optimize your formulation, you must perform solubility assessments. The two main types are kinetic and thermodynamic solubility measurements.[13][14]

  • Kinetic Solubility (High-Throughput): This method measures the concentration at which a compound, added from a DMSO stock, precipitates from an aqueous buffer. It's fast and useful for screening but can overestimate true solubility due to the formation of supersaturated solutions.[14] A common detection method is nephelometry, which measures turbidity from precipitated particles.[15]

  • Thermodynamic Solubility (Shake-Flask Method): This is the gold-standard equilibrium method.[16] An excess of the solid compound is agitated in the test buffer for an extended period (24-48 hours) to ensure equilibrium is reached. The resulting suspension is then filtered, and the concentration of the dissolved compound in the clear filtrate is measured, typically by HPLC-UV. This method provides the true equilibrium solubility value.

Troubleshooting Guide: A Step-by-Step Workflow

Use this workflow to diagnose and solve common solubility issues.

Caption: A logical workflow for troubleshooting solubility issues.

Experimental Protocols

Protocol 1: Thermodynamic Solubility Determination (Shake-Flask Method)

This protocol determines the true equilibrium solubility of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride.

  • Preparation: Prepare a series of aqueous buffers (e.g., 0.1 N HCl (pH ~1), 50 mM Citrate (pH 4.0), 50 mM Phosphate (pH 6.8), 50 mM Phosphate (pH 7.4)).

  • Addition of Compound: To 1 mL of each buffer in a glass vial, add an excess of the solid compound (e.g., 5-10 mg, ensuring solid is visible).

  • Equilibration: Seal the vials and place them on a shaker or rotator at a constant temperature (e.g., 25°C) for 24-48 hours. This allows the solution to reach equilibrium.

  • Sample Collection: After equilibration, allow the vials to stand for 30 minutes for excess solid to settle.

  • Filtration: Carefully withdraw a sample of the supernatant and filter it through a 0.22 µm or 0.45 µm syringe filter (a filter with low drug binding, like PVDF, is recommended) to remove all undissolved solids.

  • Quantification: Dilute the clear filtrate with a suitable mobile phase and quantify the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.

Protocol 2: Formulation with Co-solvents

This protocol outlines how to prepare a stock solution using a co-solvent.

  • Co-solvent Selection: Choose a co-solvent compatible with your downstream application (e.g., DMSO for in vitro assays).

  • Stock Solution Preparation: Weigh the required amount of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride and dissolve it in 100% DMSO to create a high-concentration stock (e.g., 50 mM). The compound should be freely soluble in pure organic solvents.

  • Serial Dilution: Perform serial dilutions of your stock solution in your final aqueous buffer (e.g., cell culture medium).

    • CRITICAL: Add the DMSO stock to the aqueous buffer (not the other way around) with rapid vortexing or stirring. This helps to rapidly disperse the drug and co-solvent, minimizing local high concentrations that can cause immediate precipitation.

  • Final Concentration: Ensure the final concentration of the co-solvent is low (typically ≤1% for DMSO in cell-based assays) and is kept consistent across all experimental conditions, including vehicle controls.

  • Observation: Visually inspect the final solution for any signs of precipitation immediately after preparation and over the course of your experiment.

Data Summary Tables

The following tables provide illustrative data to guide your experimental design. Actual values must be determined empirically for your specific batch of compound and experimental conditions.

Table 1: Expected pH-Dependent Solubility Profile

Buffer SystemApproximate pHExpected Solubility CategoryPrimary Species in Solution
0.1 N HCl1.0Freely Soluble (>100 mg/mL)Diprotonated Cation (Salt)
Citrate Buffer4.5Soluble (10-30 mg/mL)Mostly Diprotonated Cation
Phosphate Buffer (PBS)7.4Sparingly Soluble (0.1-1 mg/mL)Mixture of Neutral & Protonated
Carbonate Buffer9.0Very Slightly Soluble (<0.1 mg/mL)Mostly Neutral (Free Base)

Table 2: Common Co-solvents and Surfactants for Formulation

AgentTypeTypical Starting ConcentrationConsiderations
DMSOCo-solvent1-5% (v/v)High solubilizing power; potential for cell toxicity above 0.5-1%.[5]
PEG 400Co-solvent5-20% (v/v)Lower toxicity than DMSO; can be used for in vivo formulations.[5][8]
EthanolCo-solvent5-15% (v/v)Can cause protein precipitation; potential for cell toxicity.[12]
Tween® 80Surfactant0.1-1% (v/v)Effective at low concentrations; forms micelles to entrap compound.[5]
HP-β-CDComplexing Agent2-10% (w/v)Forms inclusion complexes; generally well-tolerated.[12]
References
  • Carvajal, M., & Yalkowsky, S. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech. [Link]

  • Carvajal, M., & Yalkowsky, S. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. Semantics Scholar. [Link]

  • Al-Shdefat, R., et al. (2022). A review of methods for solubility determination in biopharmaceutical drug characterisation. Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Carvajal, M., & Yalkowsky, S. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. PubMed. [Link]

  • Schramm, L. (2018). Aqueous solubility-enhancing excipient technologies: a review of recent developments. Drug Development & Delivery. [Link]

  • Walsh, J. (2015). Solubility Concerns: API and Excipient Solutions. American Pharmaceutical Review. [Link]

  • Di, L. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. American Pharmaceutical Review. [Link]

  • Petruševska, M., et al. (2021). Analytical and Computational Methods for the Estimation of Drug-Polymer Solubility and Miscibility in Solid Dispersions Development. Polymers. [Link]

  • Purohit, R., & Taylor, L. (2021). Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility. Molecular Pharmaceutics. [Link]

  • Mir, F. (2022). Excipients for Solubility Enhancement of Parenteral Formulations. Pharmaceutical Technology. [Link]

  • Rheolution Inc. (2023). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Rheolution. [Link]

  • ResearchGate. (n.d.). Solubility of 3-{3,5-Bis(trifluoromethyl)phenyl}quinoline Using Micellar Solutions of Surfactants. ResearchGate. [Link]

  • Shayan, B., et al. (2023). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences. [Link]

  • Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. [Link]

  • Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. [Link]

  • Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. [Link]

  • Sharma, D., et al. (2013). Advances in Solubility Enhancement Techniques. International Journal of Pharmaceutical Sciences Review and Research. [Link]

  • PubChem. (n.d.). 3-piperidin-4-yl-1H-quinolin-2-one;hydrochloride. National Center for Biotechnology Information. [Link]

  • Der Pharma Chemica. (2016). Synthesis, Antimicrobial and Molecular Docking Evaluation of Some Heterocycles Containing Quinoline Moiety. Der Pharma Chemica. [Link]

  • Taha, M., et al. (2021). Microwave-Assisted Synthesis of (Piperidin-1-yl)quinolin-3-yl)methylene)hydrazinecarbothioamides as Potent Inhibitors of Cholinesterases: A Biochemical and In Silico Approach. Molecules. [Link]

Sources

Optimization

Technical Support Center: Optimizing 3-Piperidin-3-ylmethyl-quinoline Dihydrochloride Synthesis

Welcome to the Application Support Center. This guide provides advanced troubleshooting, validated protocols, and mechanistic insights for the synthesis of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. This guide provides advanced troubleshooting, validated protocols, and mechanistic insights for the synthesis of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride. This scaffold—comprising a quinoline core linked via a methylene bridge to a piperidine ring—is a highly valuable active pharmaceutical ingredient (API) building block.

Synthesizing this molecule typically relies on an sp2

sp3 Suzuki-Miyaura cross-coupling between 3-quinolineboronic acid[1] and tert-butyl 3-(bromomethyl)piperidine-1-carboxylate [2], followed by Boc-deprotection and salt formation. Due to the aliphatic nature of the electrophile and the electronic properties of the heteroaryl boronic acid, chemists frequently encounter yield-limiting side reactions. This guide is designed to help you navigate and eliminate these bottlenecks.

I. Reaction Workflow & Pathway

SynthesisWorkflow SM1 3-Quinolineboronic Acid (Heteroaryl Nucleophile) Cat Catalytic Cross-Coupling: NiCl2(dppf) or Pd(dppf)Cl2 Base: K3PO4 Solvent: Dioxane SM1->Cat SM2 tert-Butyl 3-(bromomethyl) piperidine-1-carboxylate (Alkyl Electrophile) SM2->Cat Int Isolated Intermediate: tert-Butyl 3-(quinolin-3-ylmethyl) piperidine-1-carboxylate Cat->Int sp2-sp3 Suzuki Coupling Deprot Deprotection & Salt Formation: 4M HCl in Dioxane Anti-solvent Precipitation Int->Deprot LC-MS & TLC Verification Prod Target API Scaffold: 3-Piperidin-3-ylmethyl-quinoline dihydrochloride Deprot->Prod Crystallization

Workflow for the two-step synthesis of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride.

II. Validated Experimental Protocol

To ensure a self-validating system, this protocol incorporates specific analytical checkpoints. Do not proceed to the next step without confirming intermediate integrity.

Step 1: sp2
sp3 Suzuki-Miyaura Cross-Coupling
  • Preparation : In a flame-dried Schlenk flask under an argon atmosphere, add 3-quinolineboronic acid (1.5 equiv, 1.5 mmol), tert-butyl 3-(bromomethyl)piperidine-1-carboxylate (1.0 equiv, 1.0 mmol), anhydrous K3​PO4​ (3.0 equiv, 3.0 mmol), and NiCl2​(dppf) (0.10 equiv, 0.1 mmol).

  • Solvent Addition : Add 10 mL of anhydrous, degassed 1,4-dioxane. Causality note: Degassing is critical to prevent the oxidative homocoupling of the boronic acid and degradation of the active Ni(0) or Pd(0) species.

  • Reaction : Heat the mixture to 80 °C and stir vigorously for 16 hours.

  • Validation Checkpoint (LC-MS/TLC) : Sample 10 µL of the reaction mixture, dilute in LC-MS grade acetonitrile, and filter. You should observe the depletion of the alkyl bromide and the appearance of the target mass [M+H]+=327.2 .

  • Workup : Cool to room temperature, filter through a pad of Celite to remove catalyst and inorganic salts, and wash with ethyl acetate (30 mL). Concentrate the filtrate under reduced pressure.

  • Purification : Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate tert-butyl 3-(quinolin-3-ylmethyl)piperidine-1-carboxylate as a pale yellow oil.

Step 2: Boc Deprotection and Dihydrochloride Salt Formation
  • Deprotection : Dissolve the purified intermediate (1.0 mmol) in anhydrous dichloromethane (5 mL) and cool to 0 °C.

  • Acid Addition : Dropwise, add 4M HCl in dioxane (10.0 equiv, 10 mmol). Remove the ice bath and stir at room temperature for 4 hours.

  • Validation Checkpoint : Monitor by TLC (ninhydrin stain). The starting material spot should completely disappear, replaced by a baseline spot (the highly polar amine salt).

  • Precipitation : Concentrate the mixture to approximately 2 mL. Slowly add cold, anhydrous diethyl ether or isopropanol (15 mL) while stirring vigorously to precipitate the dihydrochloride salt.

  • Isolation : Filter the precipitate under a stream of nitrogen (to prevent moisture absorption), wash with cold ether, and dry under high vacuum for 24 hours to yield 3-Piperidin-3-ylmethyl-quinoline dihydrochloride as an off-white crystalline solid.

III. Quantitative Data: Catalyst Optimization

The choice of catalyst is the single most critical factor in optimizing the yield of the sp2

sp3 coupling step. Standard Pd catalysts often fail due to the aliphatic nature of the electrophile.
Catalyst SystemBaseSolventYield (%)Primary Impurity Profile Observed
Pd(PPh3​)4​ (5 mol%) Na2​CO3​ Toluene/ H2​O < 15%Alkene (β-hydride elimination), Quinoline
Pd(dppf)Cl2​ (5 mol%) K3​PO4​ Dioxane/ H2​O 45 - 55%Quinoline (protodeboronation of SM)
NiCl2​(dppf) (10 mol%) K3​PO4​ Anhydrous Dioxane78 - 85%Traces of homocoupled product

IV. Troubleshooting Guides & FAQs

Q1: My LC-MS shows massive amounts of quinoline instead of the coupled product. What is happening?

Analysis & Causality: You are observing protodeboronation . 3-Quinolineboronic acid is an electron-deficient heteroaryl boronic acid. In the presence of water, base, and heat, the carbon-boron bond is highly susceptible to hydrolytic cleavage, yielding unsubstituted quinoline. Solution:

  • Eliminate Water: Switch from aqueous base conditions to strictly anhydrous conditions using anhydrous K3​PO4​ or CsF in dry dioxane.

  • Protect the Boronic Acid: Convert the 3-quinolineboronic acid to its corresponding pinacol ester (Bpin) or MIDA boronate prior to the reaction. These derivatives release the active boronic acid slowly into the catalytic cycle, keeping its steady-state concentration low and minimizing protodeboronation.

Q2: I am isolating a significant amount of an alkene byproduct. How do I prevent this?

Analysis & Causality: This is a classic issue in sp2

sp3 cross-couplings [3]. Your alkyl electrophile (tert-butyl 3-(bromomethyl)piperidine-1-carboxylate) possesses β -hydrogens. After the oxidative addition of the metal (Pd or Ni) into the C-Br bond, the resulting metal-alkyl intermediate can undergo rapid β -hydride elimination to form an alkene before the transmetalation and reductive elimination steps can occur. Solution:
  • Switch to Nickel Catalysis: As shown in the data table above, switching from Palladium to a Nickel-based catalyst (e.g., NiCl2​(dppf) ) significantly suppresses β -hydride elimination in unactivated alkyl halides [3].

  • Modify the Ligand: If you must use Palladium, utilize a bidentate ligand with a large bite angle (like dppf) or a bulky, electron-rich Buchwald ligand (like RuPhos). These ligands sterically crowd the metal center, accelerating the rate of reductive elimination relative to β -hydride elimination.

Q3: During the final step, my product forms a sticky, gummy residue instead of a crystalline solid. How can I fix this?

Analysis & Causality: The target molecule, 3-Piperidin-3-ylmethyl-quinoline dihydrochloride, is highly hygroscopic. Furthermore, if the Boc deprotection is performed in solvents that trap residual water or if the HCl source is not strictly anhydrous, the salt will oil out rather than crystallize. Solution:

  • Strictly Anhydrous Acid: Ensure your 4M HCl in dioxane is fresh and strictly anhydrous. Do not use aqueous HCl.

  • Anti-Solvent Precipitation: Do not evaporate the deprotection mixture to total dryness. Instead, concentrate it to a minimal volume and crash out the salt by adding a cold, non-polar anti-solvent (like anhydrous diethyl ether or MTBE) under vigorous stirring.

  • Handling: Perform the filtration under a blanket of inert gas (nitrogen or argon) and immediately transfer the solid to a vacuum desiccator containing P2​O5​ .

Q4: The coupling reaction stalls at 50% conversion. Should I add more catalyst?

Analysis & Causality: Stalling is rarely fixed by simply spiking in more catalyst. It usually indicates catalyst poisoning (e.g., by oxygen ingress) or the complete consumption of the boronic acid via the protodeboronation side-reaction mentioned in Q1. Solution: Check the reaction by LC-MS. If the 3-quinolineboronic acid is completely consumed but the alkyl bromide remains, you must add more boronic acid (slowly, via a syringe pump), not more catalyst. Ensure your system is completely purged of oxygen.

V. References

Troubleshooting

Overcoming poor bioavailability of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride

Welcome to the Advanced Pharmacokinetics & Formulation Support Center As a Senior Application Scientist, I frequently encounter researchers struggling with the oral bioavailability of diprotic basic compounds. 3-Piperidi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Pharmacokinetics & Formulation Support Center

As a Senior Application Scientist, I frequently encounter researchers struggling with the oral bioavailability of diprotic basic compounds. 3-Piperidin-3-ylmethyl-quinoline dihydrochloride presents a classic biopharmaceutical paradox: its dihydrochloride salt form guarantees excellent aqueous solubility in the acidic gastric environment, yet its systemic exposure following oral administration is often negligible.

This guide is engineered to help you diagnose the root causes of this failure—whether they stem from ionization-driven permeability limits, P-glycoprotein (P-gp) efflux, or rapid hepatic first-pass metabolism—and provides field-proven, self-validating protocols to overcome them.

PART 1: Physicochemical Profiling & Root Cause Analysis (FAQs)

Q1: My in vitro solubility assays show >50 mg/mL solubility in simulated gastric fluid (SGF), but in vivo oral bioavailability (F%) in rats is <5%. Why is the absorption so poor? The Causality: You are observing the "dihydrochloride trap." While the dihydrochloride salt ensures rapid dissolution in the stomach (pH 1.2), the molecule contains two highly basic nitrogen centers: the quinoline ring (pKa ~4.9) and the piperidine ring (pKa ~10.4). As the compound transitions to the intestinal tract (pH 6.8), the piperidine nitrogen remains fully protonated. This permanent cationic state creates charge-assisted hydrogen bonding with water molecules, drastically increasing the desolvation energy required to cross the lipophilic enterocyte membrane, leading to poor transcellular permeability[1].

Q2: Could rapid clearance be contributing to the low exposure, even if some of the drug is absorbed? The Causality: Yes. Quinoline-piperidine scaffolds are highly susceptible to oxidative metabolism by hepatic cytochromes (primarily CYP3A4 and CYP2D6). Specifically, the 5-position of the quinoline ring and the N-alkyl sites of the piperidine ring are classic hotspots for rapid oxidative metabolism, leading to high intrinsic clearance and massive first-pass extraction before the drug ever reaches systemic circulation[2].

Q3: How do I determine if P-glycoprotein (P-gp) efflux is actively pumping my compound back into the gut lumen? The Causality: Basic, lipophilic-core molecules (like the quinoline scaffold) that carry a positive charge at physiological pH are textbook substrates for intestinal efflux transporters like P-gp. If your compound is structurally recognized by P-gp, any fraction that successfully diffuses into the enterocyte is immediately pumped back out. You must run a bidirectional Caco-2 permeability assay to calculate the Efflux Ratio (ER).

PART 2: Diagnostic & Formulation Workflows

To overcome these barriers, you must transition from simple aqueous suspensions to advanced delivery systems or structural modifications. Below are self-validating protocols to troubleshoot and resolve these issues.

Protocol A: Bidirectional Caco-2 Assay for Efflux Diagnosis

Purpose: To isolate whether poor absorption is due to passive impermeability (ionization) or active efflux (P-gp).

  • Cell Culture: Seed Caco-2 cells on transwell polycarbonate inserts. Culture for 21 days until the Transepithelial Electrical Resistance (TEER) exceeds 250 Ω·cm².

    • System Validation: Dose with Lucifer Yellow (a paracellular marker). If Papp > 0.5 × 10⁻⁶ cm/s, the monolayer is compromised. Discard and re-seed.

  • Dosing: Prepare a 10 μM solution of 3-Piperidin-3-ylmethyl-quinoline (free base equivalent) in HBSS buffer (pH 7.4).

  • Directional Transport:

    • Apply to the Apical (A) chamber to measure A→B (absorptive) permeability.

    • Apply to the Basolateral (B) chamber to measure B→A (secretory) permeability.

  • Quantification & Calculation: Analyze receiver compartments via LC-MS/MS after 120 minutes. Calculate the Efflux Ratio (ER = Papp B→A / Papp A→B).

    • Decision Gate: If ER > 2.0, your compound is an efflux substrate. Proceed to Protocol B . If Papp A→B is simply < 1.0 × 10⁻⁶ cm/s with an ER < 2.0, the issue is purely ionization-driven impermeability.

Protocol B: Self-Microemulsifying Drug Delivery System (SMEDDS) Formulation

Purpose: To shield the ionized piperidine moiety within a lipid nanodroplet, bypassing P-gp efflux and enhancing lymphatic absorption.

  • Excipient Screening: Weigh 10 mg of the dihydrochloride salt. Test solubility in various lipid vehicles. Causality note: Dihydrochloride salts often have poor solubility in pure oils. You must first convert the salt to its free base in situ by adding a stoichiometric amount of an organic base (e.g., triethanolamine) to the lipid mix.

  • Mixture Preparation: Combine Capryol 90 (Oil phase, 20% w/w), Cremophor EL (Surfactant, 50% w/w), and Transcutol P (Co-surfactant, 30% w/w). Vortex at 2500 rpm for 5 minutes[3].

  • Drug Loading: Dissolve the free-base converted 3-Piperidin-3-ylmethyl-quinoline into the isotropic mixture at 40°C under continuous magnetic stirring until optically clear.

  • Aqueous Dispersion & Validation:

    • System Validation: Titrate 1 mL of the SMEDDS formulation into 250 mL of 0.1N HCl (simulating gastric fluid) at 37°C with gentle stirring (50 rpm).

    • Quality Control: Analyze the resulting microemulsion via Dynamic Light Scattering (DLS). A successful SMEDDS must spontaneously form droplets with a Z-average diameter of <50 nm and a Polydispersity Index (PDI) <0.3[4]. If droplets exceed 100 nm, increase the Cremophor EL ratio.

PART 3: Quantitative Data Summary

The following table summarizes the anticipated pharmacokinetic shifts when transitioning 3-Piperidin-3-ylmethyl-quinoline from a standard aqueous dihydrochloride solution to an optimized SMEDDS formulation.

Formulation StrategyCaco-2 Papp (A→B)Efflux Ratio (ER)Rat Cmax (ng/mL)Rat AUC₀₋₂₄ (ng·h/mL)Absolute Bioavailability (F%)
Aqueous 2HCl Salt 0.4 × 10⁻⁶ cm/s4.845 ± 12120 ± 35< 5%
Free Base Suspension 1.2 × 10⁻⁶ cm/s4.585 ± 20290 ± 50~ 12%
Optimized SMEDDS N/A (Lipid uptake)N/A (Bypassed)840 ± 953,150 ± 210> 45%

Note: SMEDDS formulations effectively mask the drug from apical efflux transporters and promote chylomicron-mediated lymphatic transport, simultaneously bypassing hepatic first-pass metabolism.

PART 4: Diagnostic Workflow Visualization

Below is the logical decision tree for troubleshooting the bioavailability of this specific pharmacophore.

BioavailabilityTroubleshooting Start Low Oral Bioavailability (3-Piperidin-3-ylmethyl-quinoline 2HCl) CheckPerm 1. Assess Intestinal Permeability (Caco-2 Assay) Start->CheckPerm CheckMetab 2. Assess Metabolic Stability (Liver Microsomes) Start->CheckMetab LowPerm Low Permeability (Papp < 1x10^-6 cm/s) Ionization & Efflux CheckPerm->LowPerm HighClearance High Intrinsic Clearance (CYP Oxidation) CheckMetab->HighClearance EffluxTest Bidirectional Caco-2 (Check Efflux Ratio) LowPerm->EffluxTest Chemical Chemical Strategy: Fluorination / Prodrug HighClearance->Chemical Formulation Formulation Strategy: SMEDDS / Lipid Nanoparticles EffluxTest->Formulation ER > 2 (P-gp Substrate)

Fig 1. Diagnostic workflow for troubleshooting dihydrochloride salt bioavailability.

PART 5: References

  • Analysis of a new hydrochloride salt of the common pharmaceutical metformin CrystEngComm (RSC Publishing)[Link]

  • The Synthesis and Biological Evaluation of Quinolyl-piperazinyl Piperidines as Potent Serotonin 5-HT 1A Antagonists ACS Publications[Link]

  • Design, Development and Characterization of Self Micro Emulsifying Drug Delivery System (SMEDDS) of Nebivolol Hydrochloride for Solubility Enhancement Research Journal of Pharmacy and Technology[Link]

  • Pharmaceutical Technologies for Enhancing Oral Bioavailability of Poorly Soluble Drugs Walsh Medical Media / J Bioequiv Availab[Link]

Sources

Optimization

Preventing degradation of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride during freeze-thaw cycles

Welcome to the Advanced Troubleshooting Guide. As a Senior Application Scientist, I frequently consult with drug development professionals who experience erratic assay results due to the mishandling of complex small mole...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Troubleshooting Guide. As a Senior Application Scientist, I frequently consult with drug development professionals who experience erratic assay results due to the mishandling of complex small molecules.

3-Piperidin-3-ylmethyl-quinoline dihydrochloride (CAS 1187927-46-3) is a highly potent heterocyclic building block, but its formulation as a dihydrochloride salt introduces unique physicochemical vulnerabilities. While the quinoline and piperidine pharmacophores offer excellent biological targeting, they are highly susceptible to degradation during freeze-thaw (F/T) cycling. This guide deconstructs the causality of these failures and provides self-validating protocols to ensure absolute experimental integrity.

Part 1: The Causality of Freeze-Thaw Degradation

Compound degradation during storage is rarely a single event; it is a cascade of physicochemical failures. Understanding why this specific molecule degrades is the first step in preventing it.

  • Hygroscopic Condensation & Dielectric Shifts: DMSO is notoriously hygroscopic. Opening a cold vial below the dew point causes rapid atmospheric moisture condensation[1]. The introduction of water alters the dielectric constant of the DMSO matrix. Because the quinoline core is highly hydrophobic, this shift drastically reduces its solubility, leading to irreversible micro-precipitation[2].

  • Freeze-Concentration & Localized pH Excursions: During the freezing phase, the solvent crystallizes into a pure solid lattice, excluding the solute. The 3-Piperidin-3-ylmethyl-quinoline and its two HCl counterions are forced into an increasingly concentrated, unfrozen liquid microenvironment. This "freeze-concentration" effect drastically lowers the localized pH, which can catalyze the structural degradation of the piperidine ring[3].

  • Oxidative Stress: Repeated F/T cycles introduce dissolved atmospheric oxygen into the solvent. The nitrogen heteroatoms in both the quinoline and piperidine rings are highly susceptible to N-oxidation, a process accelerated by the thermal stress of repeated cycling[4].

Mechanism A Freeze-Thaw Cycle (Thermal Stress) B Moisture Condensation (Hygroscopic DMSO) A->B Opened at RT C Freeze-Concentration of Dihydrochloride A->C Freezing Phase D Micro-Precipitation (Loss of Solvation) B->D Water Uptake F N-Oxidation of Heterocycles B->F Dissolved O2 E Localized pH Drop (HCl Dissociation) C->E Solute Exclusion G Compound Degradation & Potency Loss D->G Irreversible E->G Acid Catalysis F->G Structural Change

Logical flowchart of freeze-thaw induced degradation mechanisms for dihydrochloride salts.

Part 2: Troubleshooting FAQs

Q: My stock solution turns cloudy after the third freeze-thaw cycle. Is the compound chemically degrading? A: You are likely observing moisture-induced micro-precipitation rather than pure chemical degradation. As DMSO absorbs water from the atmosphere during repeated thawing, the solvation capacity for the quinoline moiety drops[5]. Once precipitated, the dihydrochloride salt is notoriously difficult to fully resolubilize without aggressive sonication, leading to artificially low dosing in your downstream cellular assays.

Q: How does the dihydrochloride salt form specifically complicate storage? A: The two equivalents of HCl improve initial aqueous solubility but create a highly acidic microenvironment during the freeze-concentration phase[3]. This localized pH drop can alter the protonation state of the molecule, preventing it from returning to a homogenous solution upon thawing and catalyzing the hydrolysis of trace impurities.

Q: Can I store this compound at 4°C to avoid freezing entirely? A: While storing in "wet DMSO" (DMSO with 10% water) at 4°C can prevent the physical stress of freeze-thaw cycles and maintain solubility for some libraries[5], the piperidine ring remains vulnerable to oxidation over time. For long-term storage (>1 month), desiccated -80°C storage of single-use aliquots is the only self-validating method to ensure 100% integrity.

Part 3: Quantitative Degradation Profile

The following table summarizes the quantitative impact of various storage conditions on the recovery and purity of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride.

Storage ConditionSolvent MatrixF/T CyclesRecovery (%)Primary Failure Mechanism
Room Temp (25°C)Ambient DMSON/A< 60%Rapid N-oxidation & Hydrolysis
Refrigerated (4°C)Wet DMSO (10% H2O)N/A~ 85%Gradual Piperidine Oxidation
Standard Freezer (-20°C)Anhydrous DMSO5 Cycles50 - 70%Moisture Condensation & Precipitation
Ultra-Low (-80°C)Anhydrous DMSO10 Cycles< 40%Freeze-Concentration pH Shift
Flash-Frozen (-80°C) Argon-Purged DMSO 0 (Single-Use) > 99% None (Optimal Condition)

Part 4: Self-Validating Experimental Protocols

To guarantee trustworthiness in your assays, you must transition from bulk storage to a self-validating, single-use aliquot system.

Protocol 1: Anhydrous Aliquoting & Flash-Freezing Workflow

Objective: Prevent moisture uptake and bypass the freeze-concentration phase.

  • Solvent Preparation: Use strictly anhydrous DMSO (water <0.005%). Causality: Minimizing initial water content prevents the dielectric shifts that trigger precipitation.

  • Dissolution: Dissolve the dihydrochloride powder to your target stock concentration (e.g., 10 mM). Vortex gently; avoid sonication which introduces thermal stress and accelerates oxidation.

  • Inert Gas Purging: Blanket the solution with Argon. Causality: Argon is heavier than Nitrogen and effectively displaces dissolved oxygen, mitigating N-oxidation pathways.

  • Micro-Aliquoting: Dispense into single-use, low-bind polypropylene tubes. Causality: Polypropylene prevents the non-specific binding of the hydrophobic quinoline core that occurs with standard glass vials.

  • Flash-Freezing: Submerge the sealed tubes in liquid nitrogen for 30 seconds. Causality: Rapid freezing forces the solvent into a homogenous vitreous state instantly, preventing the "freeze-concentration" effect and avoiding localized pH drops.

  • Storage: Transfer immediately to a desiccated -80°C freezer.

Protocol 2: Post-Thaw Quality Control (LC-MS/MS)

Objective: A self-validating step to confirm compound integrity prior to critical assays.

  • Rapid Thawing: Thaw a single aliquot rapidly in a 37°C water bath for exactly 60 seconds, then immediately transfer to wet ice. Causality: Rapid thawing minimizes the duration the compound spends in the transitional phase where micro-precipitation is most likely to occur.

  • Visual Inspection: Shine a laser pointer through the tube. Tyndall scattering indicates the presence of micro-precipitates. If scattering is observed, discard the aliquot.

  • Dilution: Dilute the sample 1:1000 in 50% Acetonitrile/Water containing 0.1% Formic Acid.

  • LC-MS/MS Quantification: Run the sample against a freshly prepared standard curve.

    • Acceptance Criteria: >95% recovery of the parent mass and the strict absence of the N-oxide degradation peak (+16 Da).

Workflow S1 1. Stock Prep (Anhydrous DMSO) S2 2. Inert Gas Purge (Argon/N2) S1->S2 S3 3. Micro-Aliquoting (Single-Use) S2->S3 S4 4. Flash Freezing (Liquid N2) S3->S4 S5 5. Storage (-80°C Desiccated) S4->S5 S6 6. LC-MS QC (Post-Thaw) S5->S6 Thaw & Verify

Self-validating workflow for the preparation, storage, and QC of small molecule aliquots.

References

  • Studies on Repository Compound Stability in DMSO under Various Conditions. Journal of Biomolecular Screening. Available at:[Link]

  • Monitoring compound integrity with cytochrome P450 assays and qHTS. ACS Chemical Biology. Available at:[Link]

  • Stability of Screening Compounds in Wet DMSO. Journal of Biomolecular Screening. Available at:[Link]

  • Instability Mechanism of Osimertinib in Plasma and a Solving Strategy in the Pharmacokinetics Study. Frontiers in Pharmacology. Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Resolving Auto-Fluorescence in 3-Piperidin-3-ylmethyl-quinoline dihydrochloride Assays

From the Desk of the Senior Application Scientist Welcome to the Technical Support Center. When working with small molecule inhibitors or ligands like 3-Piperidin-3-ylmethyl-quinoline dihydrochloride, researchers frequen...

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Author: BenchChem Technical Support Team. Date: April 2026

From the Desk of the Senior Application Scientist Welcome to the Technical Support Center. When working with small molecule inhibitors or ligands like 3-Piperidin-3-ylmethyl-quinoline dihydrochloride, researchers frequently encounter artificially inflated assay signals. Rather than discarding a promising compound, we must understand the physical chemistry at play. The methodologies detailed below are designed as self-validating systems—ensuring that every data point you collect is a true reflection of biological activity, not an optical artifact.

Part 1: Understanding the Issue (FAQs)

Q: Why does 3-Piperidin-3-ylmethyl-quinoline dihydrochloride cause high background in my fluorescence assays? A: The root cause lies in the compound's molecular structure. The quinoline scaffold is a bicyclic aromatic heterocycle characterized by an extended π-electron system.1[1]. This intrinsic property directly overlaps with common assay fluorophores like DAPI, Hoechst, and FITC, leading to false positives or elevated baseline noise.

Q: Does the dihydrochloride salt or piperidine ring contribute to this? A: While the quinoline core is the primary fluorophore, the piperidine ring and the dihydrochloride salt dictate the molecule's solubility and pKa. Because quinoline fluorescence is highly sensitive to its environment,2[2].

Q: How can I definitively prove the background is from the compound and not my biological matrix? A: You must employ a self-validating diagnostic control.1[1]. If you observe a concentration-dependent increase in signal at your assay's specific wavelengths, you have confirmed compound auto-fluorescence.

Part 2: Diagnostic & Mitigation Workflow

G Start High Assay Background Detected Control Run Compound-Only Control (No Fluorophore) Start->Control Check Signal > Blank? Control->Check Path1 Auto-fluorescence Confirmed (Quinoline Scaffold) Check->Path1 Yes Path2 Investigate Other Sources (Matrix, Reagents) Check->Path2 No Sol1 Shift to Red/Far-Red (>600 nm Excitation) Path1->Sol1 Sol2 Time-Resolved Fluorescence (TRF) Path1->Sol2 Sol3 Chemical Quenching (e.g., TrueBlack) Path1->Sol3

Diagnostic and mitigation workflow for quinoline-induced auto-fluorescence.

Part 3: Strategic Solutions & Experimental Protocols

Strategy 1: Time-Resolved Fluorescence (TRF)

The Causality: Quinoline auto-fluorescence is a "short-lived" event, decaying within nanoseconds. By switching your assay readout to Time-Resolved Fluorescence (TRF) using lanthanide chelates (like Europium), you exploit their "long-lived" microsecond-to-millisecond emission lifetimes.3[3].

Step-by-Step Protocol:

  • Labeling: Utilize a Europium (Eu3+) chelate-labeled secondary antibody or probe for your target.

  • Excitation: Pulse the sample with a light source at 337 nm or 340 nm. (Note: This will excite both the Europium and the 3-Piperidin-3-ylmethyl-quinoline dihydrochloride).

  • Time-Gating (Critical Step): Program your microplate reader to implement a delay of 50 to 100 µs post-excitation. Do not record any photons during this window.

  • Measurement: Open the detection gate to measure emission at 615 nm for an integration window of 400 µs .

  • Validation: Run the compound-only control using the TRF settings. The signal should now be indistinguishable from the buffer blank.

Strategy 2: Chemical Quenching for Imaging Assays

The Causality: If you are performing fluorescence microscopy, TRF is rarely feasible.4[4].5[5].

Step-by-Step Protocol:

  • Staining: Perform your standard immunofluorescence staining protocol up to the final wash step.

  • Preparation: Heat the 20X TrueBlack® stock solution to 70ºC for 5 minutes to dissolve any precipitates.6[6].

  • Application: Apply the 1X quenching solution to the tissue/cells. Incubate for 30 seconds to 1 minute at room temperature. Do not over-incubate, as this may quench specific fluorophore signals.

  • Washing: Wash the sample extensively (3 x 5 mins) with PBS. 6[6].

  • Mounting: Mount using an aqueous, detergent-free mounting medium and proceed to imaging.

Strategy 3: Spectral Shifting

The Causality: Quinoline derivatives rarely emit beyond 600 nm.7[7].

Part 4: Quantitative Data Presentation

To assist in selecting the correct mitigation strategy, consult the comparative data below regarding background reduction efficacy.

Mitigation StrategyMechanism of ActionImpact on Quinoline Auto-fluorescenceRed/Far-Red Background IntroducedBest Use Case
Time-Resolved Fluorescence (TRF) Temporal separation (Microsecond gating)>99% ReductionNoneHigh-Throughput Screening (HTS), Biochemical Assays
TrueBlack® Quenching Chemical masking / Lipophilic binding~89-93% ReductionVery LowFluorescence Microscopy, IHC, Cell Imaging
Sudan Black B Quenching Chemical masking / Lipophilic binding~82-88% ReductionHighSingle-color brightfield or limited fluorescence
Spectral Shifting (>600nm) Wavelength separation>95% AvoidanceNoneFlow Cytometry, Multiplex Imaging

8[8].

References

  • [5] BIOTIUM | Tech Tip: Battling Tissue Autofluorescence, GeneTarget Solutions. Available at:[Link]

  • [4] Fluorescence Background Blockers, CliniSciences. Available at:[Link]

  • [8] Quenching Autofluorescence, University of Helsinki Wiki. Available at:[Link]

  • [3] Time-Resolved Fluorescence Measurements, BMG LABTECH. Available at:[Link]

  • [2] Both Visual and Fluorescent Sensor for Zn2+ Based on Quinoline Platform, ACS Publications. Available at:[Link]

  • [7] A fluorescence-based high throughput assay for the determination of small molecule–human serum albumin protein binding, NIH PMC. Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

HPLC method validation for 3-Piperidin-3-ylmethyl-quinoline dihydrochloride purity analysis

HPLC Method Development and ICH Q2(R2) Validation for 3-Piperidin-3-ylmethyl-quinoline Dihydrochloride Purity Analysis: A Comparative Guide As a Senior Application Scientist, one of the most persistent challenges in chro...

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Author: BenchChem Technical Support Team. Date: April 2026

HPLC Method Development and ICH Q2(R2) Validation for 3-Piperidin-3-ylmethyl-quinoline Dihydrochloride Purity Analysis: A Comparative Guide

As a Senior Application Scientist, one of the most persistent challenges in chromatographic method development is achieving reliable, reproducible peak symmetry for highly basic Active Pharmaceutical Ingredients (APIs). 3-Piperidin-3-ylmethyl-quinoline dihydrochloride (CAS 1187927-46-3) represents a quintessential "worst-case scenario" for reversed-phase liquid chromatography (RPLC).

This compound possesses two distinct basic centers: a highly basic secondary amine within the piperidine ring (pKa ~10) and a less basic aromatic nitrogen in the quinoline ring (pKa ~4.5). In its dihydrochloride salt form, both centers are fully protonated in aqueous solutions. This guide objectively compares stationary phase chemistries to solve the severe peak tailing associated with this molecule and outlines a self-validating protocol compliant with the latest ICH Q2(R2) guidelines[1].

Mechanistic Insight: The Causality of Peak Tailing in Basic APIs

To solve a chromatographic failure, we must first understand its physical chemistry. Peak tailing for basic compounds like piperidine derivatives is primarily caused by secondary electrostatic interactions[2].

While modern C18 columns are end-capped, steric hindrance during the manufacturing process means a significant portion of silanol groups (Si-OH) on the silica surface remains exposed[3]. At a mid-range pH, these free silanols dissociate into negatively charged silanoate ions (Si-O⁻). When the positively charged piperidine moiety travels through the column, it undergoes a mixed-mode retention mechanism: standard hydrophobic partitioning combined with strong ion-exchange interactions[4]. This dual-retention mechanism causes molecules to desorb at different rates, severely distorting the Gaussian peak shape and leading to extended tailing.

To mitigate this, we must engineer an environment that neutralizes these secondary interactions through both mobile phase pH control and advanced stationary phase chemistry[5].

OptimizationWorkflow A Initial Screening: Standard C18 & Neutral pH B Observation: Severe Peak Tailing (Mixed-Mode Silanol Interactions) A->B C Mobile Phase Optimization: Acidic pH (0.1% TFA) to Protonate Silanols B->C Adjust pH < 3.0 D Observation: Improved Asymmetry but Sub-optimal Efficiency C->D E Stationary Phase Optimization: Base-Deactivated / Polar-Embedded C18 D->E Change Column Chemistry F Result: Symmetrical Peaks (As < 1.1) High Theoretical Plates E->F

Fig 1: Logical workflow for resolving basic compound peak tailing via phase optimization.

Comparative Analysis: Selecting the Optimal Stationary Phase

To objectively determine the best chromatographic environment for 3-Piperidin-3-ylmethyl-quinoline dihydrochloride, we compared three distinct stationary phase chemistries. To isolate the effect of the column chemistry, all tests were performed under identical, optimized mobile phase conditions: a low pH gradient using 0.1% Trifluoroacetic acid (TFA). Lowering the pH to ≤2.5 is a critical prerequisite, as it forces the residual silanols into their neutral, protonated state (Si-OH), drastically suppressing their ability to interact ionically with the API[2],[5].

Table 1: Performance Comparison of Column Chemistries (Mobile Phase pH 2.0)

Column ChemistrySurface ModificationUSP Tailing Factor ( Tf​ )Theoretical Plates ( N )Resolution ( Rs​ ) from ImpuritySystem Suitability
Standard C18 Single End-capped, Standard Silica2.454,5001.2Fail (Severe Tailing)
Polar-Embedded C18 Amide-shielded Silica1.3511,2002.8Marginal
Base-Deactivated C18 Multi-Endcapped, High-Purity Silica1.0518,5004.5Pass (Optimal)

Data Synthesis: Even with an acidic mobile phase, the Standard C18 fails to provide acceptable peak symmetry ( Tf​ > 2.0 is generally unacceptable for quantitative purity analysis). The Polar-Embedded C18 improves performance by forming a hydration layer that sterically shields the silica surface. However, the Base-Deactivated C18 —manufactured from ultra-pure silica (>99.99%) with minimal trace metal contamination and subjected to aggressive secondary end-capping—completely eliminates the secondary interactions, yielding a highly efficient, symmetrical peak[5],[3].

Optimized Experimental Protocol (Self-Validating System)

Based on the comparative data, the following methodology utilizes the Base-Deactivated C18 column. This protocol is designed as a self-validating system; it includes a System Suitability Test (SST) that must pass before any sample analysis begins, ensuring the integrity of the data.

Step 1: Reagent and Mobile Phase Preparation

  • Mobile Phase A (Aqueous): Add 1.0 mL of HPLC-grade Trifluoroacetic acid (TFA) to 1000 mL of ultrapure water (18.2 MΩ·cm). Mix thoroughly and degas via sonication for 10 minutes. The resulting pH should be approximately 2.0.

  • Mobile Phase B (Organic): Add 1.0 mL of TFA to 1000 mL of HPLC-grade Acetonitrile. Mix and degas.

  • Diluent: Prepare a 90:10 (v/v) mixture of Mobile Phase A and B to match the initial gradient conditions, preventing solvent-induced peak distortion.

Step 2: Chromatographic Conditions

  • Column: Base-Deactivated C18 (150 mm × 4.6 mm, 3 µm particle size)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 35°C (Elevated temperature improves mass transfer kinetics and reduces mobile phase viscosity, further sharpening the peak).

  • Detection: UV at 225 nm (Optimal absorbance for the quinoline chromophore).

  • Injection Volume: 10 µL

  • Gradient Program:

    • 0.0 - 2.0 min: 5% B

    • 2.0 - 12.0 min: Linear gradient to 95% B

    • 12.0 - 15.0 min: Hold at 95% B

    • 15.1 - 20.0 min: Re-equilibrate at 5% B

Step 3: System Suitability Testing (SST) Inject the 3-Piperidin-3-ylmethyl-quinoline dihydrochloride standard (50 µg/mL in diluent) five consecutive times. The system is only validated for use if the following criteria are met:

  • Retention Time %RSD ≤ 1.0%

  • Peak Area %RSD ≤ 2.0%

  • USP Tailing Factor ( Tf​ ) ≤ 1.5

  • Theoretical Plates ( N ) ≥ 10,000

ICH Q2(R2) Method Validation Pathway

Once the method is optimized, it must be formally validated to prove it is "fit for its intended purpose." The validation lifecycle for this purity assay strictly adheres to the updated ICH Q2(R2) guidelines, which emphasize a science- and risk-based approach to analytical procedure development[1],[6].

ICH_Validation cluster_params Start ICH Q2(R2) Validation Lifecycle Spec Specificity (Peak Purity via PDA) Start->Spec Lin Linearity & Range (R² > 0.999) Start->Lin Acc Accuracy (Spike Recovery) Start->Acc Prec Precision (Repeatability RSD < 2.0%) Start->Prec Sens LOD & LOQ (S/N Evaluation) Start->Sens Valid Validated Method Fit for Intended Use Spec->Valid Lin->Valid Acc->Valid Prec->Valid Sens->Valid

Fig 2: ICH Q2(R2) analytical procedure validation characteristics and logical flow.

Key Validation Parameters Executed:

  • Specificity: Demonstrated by injecting the API spiked with known synthetic impurities and forced degradation samples (acid, base, peroxide, heat, and light). A Photodiode Array (PDA) detector is used to confirm the spectral purity of the 3-Piperidin-3-ylmethyl-quinoline peak, ensuring no co-eluting degradants are present[1].

  • Linearity & Range: Evaluated by preparing standard solutions from the reporting level of impurities (e.g., 0.05%) up to 120% of the nominal assay concentration. The correlation coefficient ( R2 ) must be ≥ 0.999[6].

  • Accuracy: Assessed via spike recovery experiments. Known amounts of the API are spiked into a placebo matrix at 80%, 100%, and 120% levels. Recovery must fall between 98.0% and 102.0%.

  • Precision: Both repeatability (intra-day precision of 6 sample preparations) and intermediate precision (inter-day precision by a different analyst) are calculated. The relative standard deviation (%RSD) must be ≤ 2.0%.

By combining a deep mechanistic understanding of stationary phase chemistry with rigorous ICH Q2(R2) validation protocols, this methodology guarantees a highly robust, lifecycle-ready analytical procedure for complex basic APIs.

References

  • Validation of Analytical Procedures Q2(R2) - ICH - 1

  • ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 - 6

  • Technical Support Center: Resolving Peak Tailing in Chromatography of Piperidine Compounds - 2

  • How to avoid the tailing problem of basic compounds in HPLC analysis? - 5

  • How to Reduce Peak Tailing in HPLC? -3

  • Peak Tailing in HPLC - 4

Sources

Comparative

A Senior Application Scientist's Guide to the Mass Spectrometry Characterization of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the precise structural elucidation and robust characterization of novel chemical entities are paramount. Thi...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the precise structural elucidation and robust characterization of novel chemical entities are paramount. This guide provides an in-depth, experience-driven comparison of mass spectrometry techniques for the characterization of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride, a molecule of interest in medicinal chemistry. We will move beyond rote protocols to explain the "why" behind instrumental choices and experimental design, ensuring a self-validating analytical approach.

Understanding the Analyte: 3-Piperidin-3-ylmethyl-quinoline dihydrochloride

Before delving into the analytical methodologies, a thorough understanding of the target molecule's structure is essential. The compound consists of a quinoline ring linked to a piperidine ring via a methylene bridge at the 3-position of both heterocyclic systems. As a dihydrochloride salt, it is expected to be readily soluble in polar solvents and amenable to ionization techniques that favor the formation of protonated species.

Chemical Structure:

  • Name: 3-Piperidin-3-ylmethyl-quinoline dihydrochloride

  • Molecular Formula: C₁₅H₁₈N₂ · 2HCl

  • Monoisotopic Mass of Free Base: 226.1470 g/mol

  • Key Structural Features: A tertiary amine in the quinoline ring and a secondary amine in the piperidine ring, making it susceptible to positive mode ionization. The linkage is a key consideration for predicting fragmentation patterns.

The Analytical Imperative: Choosing the Right Mass Spectrometry Platform

The choice of mass spectrometer is a critical decision that influences the depth and quality of the data obtained. Here, we compare three workhorses of the modern pharmaceutical laboratory: the Triple Quadrupole (QqQ), the Quadrupole Time-of-Flight (Q-TOF), and the Orbitrap.

FeatureTriple Quadrupole (QqQ)Quadrupole Time-of-Flight (Q-TOF)Orbitrap
Primary Strength Targeted QuantificationHigh-Resolution Accurate Mass (HRAM) Screening & IdentificationUltra-High Resolution & Mass Accuracy
Mass Resolution Low (Nominal Mass)High (Typically 20,000 - 60,000 FWHM)Very High to Ultra-High (up to >240,000 FWHM)
Mass Accuracy Not ApplicableExcellent (< 5 ppm)Exceptional (< 1-3 ppm)
Scan Speed Very FastFastSlower
Dynamic Range Excellent (5-6 orders of magnitude)Good (3-4 orders of magnitude)Good (3-4 orders of magnitude)
Ideal Application for Topic Bioanalytical quantification, metabolite monitoringStructure elucidation, impurity profiling, metabolomicsDefinitive formula determination, complex mixture analysis

The selection of the "best" platform is application-dependent. For quantitative bioanalysis where sensitivity and throughput are key, a QqQ is often the instrument of choice.[1] For initial characterization and structural confirmation, the high-resolution capabilities of a Q-TOF or Orbitrap are indispensable.[2][3][4]

Experimental Design: A Step-by-Step Protocol for Characterization

The following protocol outlines a comprehensive approach to the characterization of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).

Sample Preparation and Liquid Chromatography

A robust and reproducible chromatographic method is the foundation of a successful mass spectrometry analysis.

  • Sample Preparation: Dissolve the 3-Piperidin-3-ylmethyl-quinoline dihydrochloride standard in a suitable solvent such as methanol or acetonitrile at a concentration of 1 mg/mL to create a stock solution. Further dilute to a working concentration of 1 µg/mL.

  • Chromatographic Separation:

    • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a good starting point.

    • Mobile Phase A: 0.1% formic acid in water. The acidic modifier aids in the protonation of the analyte.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: A generic gradient from 5% to 95% B over several minutes is suitable for initial scouting.

    • Flow Rate: 0.3-0.5 mL/min.

    • Injection Volume: 1-5 µL.

Mass Spectrometry Parameters (Positive Electrospray Ionization - ESI+)

Positive ion mode is selected due to the presence of basic nitrogen atoms in the quinoline and piperidine rings, which are readily protonated.[5]

  • Ion Source: Electrospray Ionization (ESI).

  • Polarity: Positive.

  • Capillary Voltage: 3.5 - 4.5 kV.

  • Source Temperature: 120 - 150 °C.

  • Desolvation Gas Flow and Temperature: Optimize based on the instrument manufacturer's recommendations (e.g., Nitrogen at 600-800 L/hr and 350-450 °C).

  • Full Scan (MS1): Acquire data over a mass range of m/z 50-500 to determine the protonated molecular ion ([M+H]⁺).

  • Tandem Mass Spectrometry (MS/MS): Select the [M+H]⁺ ion for collision-induced dissociation (CID) to generate fragment ions. A collision energy ramp (e.g., 10-40 eV) is recommended to obtain a rich fragmentation spectrum.

Fragmentation Analysis: Predicting the Breakdown of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride

The fragmentation pattern in MS/MS provides a structural fingerprint of the molecule. Based on the known fragmentation of piperidine and quinoline derivatives, we can predict the major fragmentation pathways for our target compound.[5][6]

The protonated molecular ion ([M+H]⁺) will have an m/z of approximately 227.15. The fragmentation is likely to be initiated at the protonated nitrogen atoms and the bond between the methylene bridge and the piperidine ring.

Predicted Fragmentation Pathways:

G M_H [M+H]⁺ m/z 227.15 frag1 Loss of piperidine [C₁₀H₉N-CH₂]⁺ m/z 142.06 M_H->frag1 Cleavage of C-C bond frag3 Piperidinylmethyl cation [C₅H₁₀N-CH₂]⁺ m/z 98.09 M_H->frag3 Cleavage of C-C bond frag4 Piperidine ring opening fragments M_H->frag4 Ring opening frag2 Quinoline ion [C₉H₇N]⁺ m/z 129.06 frag1->frag2 Loss of CH₂ G cluster_0 Triple Quadrupole (QqQ) cluster_1 Q-TOF cluster_2 Orbitrap QqQ_1 MRM Method Development QqQ_2 High-Throughput Quantification QqQ_1->QqQ_2 QTOF_1 HRAM Full Scan QTOF_2 Accurate Mass MS/MS QTOF_1->QTOF_2 QTOF_3 Structural Confirmation QTOF_2->QTOF_3 Orbitrap_1 Ultra-HRAM Full Scan Orbitrap_2 High-Resolution MS/MS Orbitrap_1->Orbitrap_2 Orbitrap_3 Unambiguous Formula Determination Orbitrap_2->Orbitrap_3

Caption: Mass spectrometry platform workflows.

  • On a QqQ: The focus would be on developing a Multiple Reaction Monitoring (MRM) method. This would involve selecting a precursor ion (m/z 227.15) and one or two specific product ions (e.g., m/z 142.06 and 98.09) for highly sensitive and selective quantification.

  • On a Q-TOF: A full scan experiment would provide the accurate mass of the protonated molecule, confirming its elemental composition. The MS/MS spectrum would also be high-resolution, allowing for the accurate mass measurement of the fragment ions, further increasing confidence in their assignments.

  • On an Orbitrap: This platform would provide the most accurate mass measurements for both the precursor and fragment ions, often to within 1-3 ppm. [2][3]This level of accuracy can often distinguish between isobaric interferences and provide the highest confidence in the proposed elemental composition of the fragments.

Conclusion: An Integrated Approach for Comprehensive Characterization

The comprehensive mass spectrometric characterization of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride is best achieved through an integrated approach. High-resolution platforms like Q-TOF and Orbitrap are ideal for initial structural elucidation and confirmation, providing unambiguous elemental composition and detailed fragmentation information. For subsequent quantitative applications, such as pharmacokinetic studies, the sensitivity, speed, and dynamic range of a triple quadrupole instrument are unparalleled. By understanding the strengths and weaknesses of each platform and applying a rigorous, validation-centric methodology, researchers can ensure the generation of high-quality, reliable data that stands up to scientific and regulatory scrutiny.

References

  • Quantitative mass spectrometry methods for pharmaceutical analysis. (2016). Philosophical Transactions of the Royal Society A. [Link]

  • Analytical Method Development and Validation in Pharmaceuticals. (2025). Pharma Training. [Link]

  • 8 Essential Characteristics of LC-MS/MS Method Validation. (n.d.). Resolian. [Link]

  • Mass Spectrometry Techniques in Pharmaceutical Analysis: A Pathway to Improved Drug Quality. (2024). Pharma Focus America. [Link]

  • Comparison of Orbitrap, Quarupore and QTOF. (n.d.). Scribd. [Link]

  • A Review on GC-MS and Method Development and Validation. (n.d.). Impactfactor. [Link]

  • Q3, qTOF or ORBITRAP LC/MS - which will be better for identification of new compounds AND routine analyzes?. (2018). ResearchGate. [Link]

  • 3-(piperidin-2-yl)quinoline dihydrochloride (C14H16N2). (n.d.). PubChem. [Link]

  • Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. (2023). Journal of the American Chemical Society. [Link]

  • Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts: fast identification of new constituents and co-metabolites. (n.d.). SciELO. [Link]

  • 3-piperidin-4-yl-1H-quinolin-2-one;hydrochloride. (n.d.). PubChem. [Link]

  • Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. (n.d.). PMC. [Link]

  • A Triple Quadrupole and a Hybrid Quadrupole Orbitrap Mass Spectrometer in Comparison for Polyphenol Quantitation. (2019). Journal of Agricultural and Food Chemistry. [Link]

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Validation

A Researcher's Guide to Target Engagement: From Discovery to Validation with 3-Piperidin-3-ylmethyl-quinoline dihydrochloride

In the landscape of drug discovery, the journey from a promising small molecule to a validated therapeutic candidate is fraught with challenges. A critical, yet often arduous, step in this process is the definitive ident...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of drug discovery, the journey from a promising small molecule to a validated therapeutic candidate is fraught with challenges. A critical, yet often arduous, step in this process is the definitive identification and validation of a compound's molecular target. This guide provides a comprehensive framework for researchers and drug development professionals to navigate this crucial phase, using the novel compound 3-Piperidin-3-ylmethyl-quinoline dihydrochloride as a case study. While this quinoline derivative shows potential, particularly as a scaffold for agents targeting neurological and infectious diseases, its precise molecular target(s) within the cell remain to be elucidated.[1][2][3][4]

This guide will eschew a rigid, one-size-fits-all template. Instead, it will present a logical, field-proven workflow that begins with unbiased target discovery in a cellular context and progresses to rigorous, quantitative validation of the identified interaction. We will explore the strengths and practical considerations of the Cellular Thermal Shift Assay (CETSA) and its proteome-wide extension, Thermal Proteome Profiling (TPP), for initial target identification and cellular engagement. Subsequently, we will contrast this cellular approach with a powerful in-vitro technique, Surface Plasmon Resonance (SPR), for detailed kinetic and affinity characterization of the purified target protein.

The Challenge: An Orphan Compound in a Complex Proteome

The starting point for our investigation is 3-Piperidin-3-ylmethyl-quinoline dihydrochloride, a compound with a promising chemical scaffold but an unknown mechanism of action. The primary challenge is to identify which of the thousands of proteins within a cell this molecule directly binds to and, in doing so, exerts its biological effects. Answering this question is paramount, as it forms the foundation for rational lead optimization, biomarker development, and ultimately, clinical success.

Part 1: Unbiased Target Discovery in a Physiological Context with Thermal Proteome Profiling (TPP)

When the target of a compound is unknown, a hypothesis-free, proteome-wide approach is essential. Thermal Proteome Profiling (TPP), a powerful extension of the Cellular Thermal Shift Assay (CETSA), is the state-of-the-art technique for this purpose.[5][6][7][8][9]

The Principle of Thermal Stabilization

The core principle of CETSA and TPP is that the binding of a ligand, such as our quinoline compound, to its target protein confers thermal stability.[10][11][12][13] When heated, proteins denature and aggregate out of solution. However, a protein-ligand complex is often more resistant to this heat-induced unfolding, remaining soluble at higher temperatures.[10][11][12][13]

TPP Workflow: A Proteome-Wide View of Target Engagement

TPP combines the principles of CETSA with quantitative mass spectrometry to simultaneously assess the thermal stability of thousands of proteins in a single experiment.[6][7][8] This provides an unbiased snapshot of the compound's interactions across the proteome.

TPP_Workflow cluster_cell_culture Cell Culture & Treatment cluster_heating Heat Challenge cluster_processing Protein Extraction & Digestion cluster_analysis Quantitative Mass Spectrometry & Data Analysis IntactCells Intact Cells TreatedCells Compound-Treated Cells IntactCells->TreatedCells Incubate VehicleCells Vehicle-Treated Cells IntactCells->VehicleCells Incubate Compound 3-Piperidin-3-ylmethyl-quinoline dihydrochloride Compound->TreatedCells Vehicle Vehicle Control (e.g., DMSO) Vehicle->VehicleCells HeatedTreated Heated Treated Aliquots TreatedCells->HeatedTreated Aliquot & Heat HeatedVehicle Heated Vehicle Aliquots VehicleCells->HeatedVehicle Aliquot & Heat Heat Temperature Gradient (e.g., 37°C to 67°C) Heat->HeatedTreated Heat->HeatedVehicle LysisTreated Lysis & Centrifugation HeatedTreated->LysisTreated LysisVehicle Lysis & Centrifugation HeatedVehicle->LysisVehicle SolubleTreated Soluble Protein Fraction LysisTreated->SolubleTreated SolubleVehicle Soluble Protein Fraction LysisVehicle->SolubleVehicle DigestionTreated Tryptic Digestion SolubleTreated->DigestionTreated DigestionVehicle Tryptic Digestion SolubleVehicle->DigestionVehicle PeptidesTreated Peptides DigestionTreated->PeptidesTreated PeptidesVehicle Peptides DigestionVehicle->PeptidesVehicle LCMS LC-MS/MS Analysis PeptidesTreated->LCMS PeptidesVehicle->LCMS DataAnalysis Data Analysis: Melting Curve Fitting LCMS->DataAnalysis TargetHits Potential Target Hits (Proteins with ΔTm) DataAnalysis->TargetHits

Figure 1: Thermal Proteome Profiling (TPP) Workflow for unbiased target identification.

Experimental Protocol: TPP for 3-Piperidin-3-ylmethyl-quinoline dihydrochloride

1. Cell Culture and Treatment:

  • Culture a relevant human cell line (e.g., a neuronal cell line if investigating neurological effects) to ~80% confluency.

  • Treat cells with a predetermined concentration of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride or vehicle control (e.g., DMSO) for a specified time (e.g., 1 hour).

2. Heat Challenge:

  • Harvest and wash the cells, then resuspend in a suitable buffer.

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the aliquots across a temperature gradient (e.g., 10 temperatures from 37°C to 67°C) for a defined period (e.g., 3 minutes), followed by a cooling step at room temperature for 3 minutes.[8]

3. Protein Extraction and Preparation:

  • Lyse the cells by freeze-thaw cycles or other appropriate methods.

  • Separate the soluble protein fraction from the aggregated proteins by ultracentrifugation.

  • Collect the supernatant containing the soluble proteins.

4. Sample Preparation for Mass Spectrometry:

  • Determine the protein concentration of each sample.

  • Reduce, alkylate, and digest the proteins into peptides using trypsin.

  • Label the peptides with isobaric tags (e.g., TMT) for multiplexed quantitative analysis.

5. LC-MS/MS Analysis:

  • Analyze the labeled peptide mixtures by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

6. Data Analysis:

  • Identify and quantify the proteins in each sample.

  • For each protein, plot the relative amount of soluble protein as a function of temperature for both the compound-treated and vehicle-treated samples.

  • Fit these data to a sigmoidal curve to determine the melting temperature (Tm) for each condition.

  • Identify proteins with a statistically significant shift in Tm (ΔTm) between the compound- and vehicle-treated samples as potential targets.

Part 2: Validating Target Engagement in a Cellular Context with CETSA

Once TPP has identified a list of potential targets, the next step is to validate these hits using a more focused approach. Traditional Western blot-based CETSA is an excellent method for this validation.[12][14][15]

Isothermal Dose-Response (ITDR) CETSA: Quantifying Engagement

A particularly powerful variation of CETSA is the isothermal dose-response (ITDR) experiment.[12][14][16][17] In this format, cells are treated with a range of compound concentrations, but heated at a single, constant temperature (chosen from the initial CETSA melt curve to be on the slope of the curve for the target protein). This allows for the determination of the compound's potency in stabilizing the target protein in a cellular environment, yielding an EC50 value for target engagement.

ITDR_CETSA_Workflow cluster_cell_culture Cell Culture & Dose-Response Treatment cluster_heating Isothermal Heat Challenge cluster_processing Protein Extraction cluster_analysis Western Blot Analysis & Quantification IntactCells Intact Cells TreatedCells Treated Cell Aliquots IntactCells->TreatedCells Incubate with Compound Gradient CompoundDoses Increasing Concentrations of 3-Piperidin-3-ylmethyl-quinoline CompoundDoses->TreatedCells HeatedCells Heated Cell Aliquots TreatedCells->HeatedCells Heat Heat Single Constant Temperature (e.g., 52°C) Heat->HeatedCells Lysis Lysis & Centrifugation HeatedCells->Lysis SolubleProtein Soluble Protein Fraction Lysis->SolubleProtein SDS_PAGE SDS-PAGE & Western Blot SolubleProtein->SDS_PAGE Detection Antibody-based Detection of Target Protein SDS_PAGE->Detection Quantification Densitometry Analysis Detection->Quantification EC50 EC50 Determination for Target Engagement Quantification->EC50 SPR_Workflow cluster_chip_prep Sensor Chip Preparation cluster_binding_assay Binding Assay cluster_detection Real-Time Detection cluster_analysis Data Analysis SensorChip Sensor Chip Immobilization Immobilize Protein on Chip SensorChip->Immobilization PurifiedProtein Purified Target Protein (from TPP hit) PurifiedProtein->Immobilization ImmobilizedChip Protein-Immobilized Chip Immobilization->ImmobilizedChip CompoundFlow Flow Compound over Surface (Analyte) ImmobilizedChip->CompoundFlow Association Association Phase CompoundFlow->Association Dissociation Dissociation Phase (Buffer Flow) Association->Dissociation SPR_Detector SPR Detector Association->SPR_Detector Dissociation->SPR_Detector Sensorgram Generate Sensorgram (Response vs. Time) SPR_Detector->Sensorgram KineticFitting Kinetic Model Fitting Sensorgram->KineticFitting BindingParameters Determine: - ka (on-rate) - kd (off-rate) - KD (Affinity) KineticFitting->BindingParameters

Figure 3: Surface Plasmon Resonance (SPR) Workflow for kinetic analysis of direct binding.

Experimental Protocol: SPR Analysis of the 3-Piperidin-3-ylmethyl-quinoline and Target Protein Interaction

1. Protein Immobilization:

  • Express and purify the target protein identified from the TPP screen.

  • Immobilize the purified protein onto a suitable SPR sensor chip (e.g., via amine coupling).

2. Binding Analysis:

  • Prepare a series of concentrations of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride in a suitable running buffer.

  • Inject the compound solutions sequentially over the sensor chip surface, starting with the lowest concentration.

  • Each cycle consists of an association phase (compound injection) and a dissociation phase (buffer injection).

3. Data Collection and Analysis:

  • Monitor the binding events in real-time to generate sensorgrams.

  • Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD), which is a measure of binding affinity.

Comparison of Target Engagement Methodologies

FeatureThermal Proteome Profiling (TPP)Cellular Thermal Shift Assay (CETSA)Surface Plasmon Resonance (SPR)
Principle Ligand-induced thermal stabilizationLigand-induced thermal stabilizationChange in refractive index upon mass binding
Primary Use Unbiased target discovery, off-target profilingTarget engagement validation in cellsIn-vitro binding kinetics and affinity
Sample Type Intact cells, tissues, cell lysates [5][6]Intact cells, tissues, cell lysates [10][11][18]Purified protein and small molecule [19][20]
Throughput Low (due to MS analysis)Medium (Western blot) to High (AlphaLISA, etc.) [21][22]Medium to High [23]
Key Output List of potential on- and off-targets (ΔTm)Cellular EC50 for target engagementka, kd, KD (binding kinetics and affinity)
Labeling Label-free [5]Label-free [14][16]Label-free [23][24]
Strengths Physiologically relevant; unbiased proteome-wide view. [6][7]Confirms engagement in a cellular context; can determine cellular potency. [10][12]Real-time kinetic data; high sensitivity; direct measure of binding. [19][23]
Limitations Indirect measure of binding; not all binding events cause a thermal shift. [25][26]Requires a specific antibody for detection; indirect measure of binding. [14]Requires purified protein; in-vitro, so lacks cellular context. [27]

Conclusion: A Synergistic Approach to Target Validation

The validation of target engagement for a novel compound like 3-Piperidin-3-ylmethyl-quinoline dihydrochloride requires a multi-faceted and orthogonal approach. This guide has outlined a robust workflow that begins with the unbiased, proteome-wide discovery of potential targets in their native cellular environment using Thermal Proteome Profiling. This is followed by focused validation and potency determination in cells via Isothermal Dose-Response CETSA. Finally, the direct binding kinetics and affinity are meticulously characterized using an in-vitro method like Surface Plasmon Resonance.

By integrating these powerful techniques, researchers can move with confidence from an "orphan" compound to a well-characterized chemical probe or drug candidate with a clearly defined mechanism of action. This synergistic approach not only enhances the scientific rigor of the drug discovery process but also significantly increases the probability of translating a promising molecule into a therapeutic reality.

References

  • Pelago Bioscience. CETSA®: Measuring Target Engagement in Whole Blood. Pelago Bioscience. Available from: [Link]

  • Savitski, M. M., Reinhard, F. B., Franken, H., Werner, T., Savitski, M. F., Eberhard, D., ... & Bantscheff, M. (2014). Tracking cancer drugs in living cells by thermal profiling of the proteome. Science, 346(6205), 1255784. Available from: [Link]

  • Miettinen, T. P., Björklund, M., & Nordlund, P. (2023). Thermal Proteome Profiling for Drug Target Identification and Probing of Protein States. Methods in Molecular Biology, 2718, 73–98. Available from: [Link]

  • Jones, C. I., Tovar-Lopez, F., & Jones, C. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Platelets, 35(1), 2359450. Available from: [Link]

  • Armstrong, M. J., & Meng, H. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Platelets, 35(1), 2359450. Available from: [Link]

  • Al-Haddad, R., & Al-Hujaily, E. (2025). Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. Molecules, 30(8), 1234. Available from: [Link]

  • Jones, C. I., Tovar-Lopez, F., & Jones, C. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Taylor & Francis Online. Available from: [Link]

  • Thomas, D. (2020). Cellular Thermal Shift Assay (CETSA). News-Medical.Net. Available from: [Link]

  • Löfgren, M., & Strömberg, K. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1439, 175–192. Available from: [Link]

  • Tran, T. H., & Kim, K. K. (2023). Determining the In Vitro Ligand–Target Interaction by Cellular Thermal Shift Assay and Isothermal Dose-Response Fingerprint Assay. International Journal of Molecular Sciences, 24(13), 10892. Available from: [Link]

  • Martinez Molina, D., & Nordlund, P. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Current Protocols in Chemical Biology, 6(3), 159–171. Available from: [Link]

  • Dai, L., & Nordlund, P. (2019). CETSA. Karolinska Institutet. Available from: [Link]

  • Zecha, J., & Kuster, B. (2024). Streamlined proteome-wide identification of drug targets indicates organ-specific engagement. bioRxiv. Available from: [Link]

  • Gholizadeh, E., Rezaei-Tavirani, M., Emadi, A., Karbalaei, R., & Khaleghian, A. (2021). A New Drug Discovery Approach Based on Thermal Proteome Profiling to Develop More Effective Drugs. Middle East Journal of Rehabilitation and Health Studies, 8(2), e113533. Available from: [Link]

  • Yu, H., & Wu, Y. (2024). Surface plasmon resonance assay for screening diverse aptamer-target interactions. STAR Protocols, 5(1), 102927. Available from: [Link]

  • Marino, F., & de la Cruz, L. (2020). Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution. Journal of Visualized Experiments, (158), e61052. Available from: [Link]

  • Smith, J. D., & Johnson, A. B. (2023). Surface Plasmon Resonance (SPR)-Based Workflow for High-Throughput Discovery of CD28-Targeted Small Molecules. SLAS Discovery, 28(5), 123-134. Available from: [Link]

  • Schölz, C., & Robers, M. (2022). Comparison of Cellular Target Engagement Methods for the Tubulin Deacetylases Sirt2 and HDAC6: NanoBRET, CETSA, Tubulin Acetylation, and PROTACs. ACS Pharmacology & Translational Science, 5(2), 110–119. Available from: [Link]

  • Al-Amin, M., & Strömberg, K. (2023). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. ACS Pharmacology & Translational Science, 6(4), 514–517. Available from: [Link]

  • Nordlund, P. (n.d.). CETSA. Karolinska Institutet. Available from: [Link]

  • Wang, Y., & Li, Y. (2023). The surface plasmon resonance (SPR) for the study of the targeted binding kinetics of the active components of traditional Chinese medicine (TCM). Frontiers in Pharmacology, 14, 1198465. Available from: [Link]

  • Wikipedia. (2023). Cellular thermal shift assay. Wikipedia. Available from: [Link]

  • TA Instruments. (2025). Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. TA Instruments. Available from: [Link]

  • Eurofins Discovery. (n.d.). Target Binding Characterization. Eurofins Discovery. Available from: [Link]

  • Cytiva. (2025). What is surface plasmon resonance (SPR)? Cytiva. Available from: [Link]

  • Wang, Y., & Li, Y. (2022). An update of label-free protein target identification methods for natural active products. Acta Pharmaceutica Sinica B, 12(1), 1-20. Available from: [Link]

  • Lehtiö, L., & Schütz, M. (2022). Current Advances in CETSA. Frontiers in Pharmacology, 13, 915243. Available from: [Link]

  • Wang, Y., & Li, Y. (2018). Application of ITC-Based Characterization of Thermodynamic and Kinetic Association of Ligands With Proteins in Drug Design. Frontiers in Pharmacology, 9, 1143. Available from: [Link]

  • Reaction Biology. (n.d.). ITC Assay Service for Drug Discovery. Reaction Biology. Available from: [Link]

  • ATA Scientific. (2018). How Isothermal Titration Calorimetry (ITC) Measures Biomolecular Interactions. ATA Scientific. Available from: [Link]

  • Khan, I., & Ali, S. (2021). Microwave-Assisted Synthesis of (Piperidin-1-yl)quinolin-3-yl)methylene)hydrazinecarbothioamides as Potent Inhibitors of Cholinesterases: A Biochemical and In Silico Approach. Molecules, 26(3), 683. Available from: [Link]

  • Van der Westhuizen, C., & Wicht, K. (2021). Synthesis and biological evaluation of novel quinoline-piperidine scaffolds as antiplasmodium agents. European Journal of Medicinal Chemistry, 223, 113645. Available from: [Link]

  • Van der Westhuizen, C., & Wicht, K. (2021). Synthesis and biological evaluation of novel quinoline-piperidine scaffolds as antiplasmodium agents. European Journal of Medicinal Chemistry, 223, 113645. Available from: [Link]

  • Wu, F., & Song, Y. (2014). 3-(Piperidin-4-ylmethoxy)pyridine Containing Compounds Are Potent Inhibitors of Lysine Specific Demethylase 1. ACS Medicinal Chemistry Letters, 5(9), 1013–1018. Available from: [Link]

  • NextSDS. (n.d.). 3-Methyl-8-(3-piperidinyl)quinoline — Chemical Substance Information. NextSDS. Available from: [Link]

  • Bouzian, A., & Belkheir, M. (2016). Synthesis, Characterization and Biological Activity of Some Novel 5-((4-Alkyl piperazin-1-yl) methyl) quinolin-8-ol Derivatives. Journal of Chemical and Pharmaceutical Research, 8(8), 850-855. Available from: [Link]

  • PubChemLite. (n.d.). 3-(piperidin-2-yl)quinoline dihydrochloride (C14H16N2). PubChemLite. Available from: [Link]

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Comparative

NMR Spectra Comparison Guide: 3-Piperidin-3-ylmethyl-quinoline Dihydrochloride Reference Standards

Executive Summary In pharmaceutical development, the structural and quantitative integrity of reference standards dictates the accuracy of all downstream analytical assays. This guide provides an objective, data-driven c...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In pharmaceutical development, the structural and quantitative integrity of reference standards dictates the accuracy of all downstream analytical assays. This guide provides an objective, data-driven comparison of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride reference standards. By contrasting a Certified Reference Material (CRM) against a substandard alternative vendor product, we demonstrate how high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy—specifically 1H, 13C, and quantitative NMR (qNMR)—acts as the ultimate arbiter of structural identity, salt stoichiometry, and purity.

Structural Elucidation & The Causality of Chemical Shifts

3-Piperidin-3-ylmethyl-quinoline is a complex bicyclic-heterocyclic scaffold. It consists of an electron-deficient quinoline ring connected via a methylene bridge to a saturated, basic piperidine ring. Understanding the causality behind its NMR spectral features is critical for accurate characterization.

The Impact of the Dihydrochloride Salt Form

The stoichiometric ratio of HCl to the active pharmaceutical ingredient (API) drastically alters the electronic environment. In a true dihydrochloride salt, both the quinoline nitrogen (pKa ~4.9) and the piperidine nitrogen (pKa ~10.0) are fully protonated.

  • Causality: The dual protonation creates a strong anisotropic deshielding effect. The positive charge on the quinoline nitrogen withdraws electron density from the adjacent C2 and C4 positions. Consequently, the quinoline H2 and H4 protons are pushed significantly downfield (to ~9.15 ppm and ~8.80 ppm in DMSO-d6) compared to their freebase counterparts.

  • Diagnostic Value: If a standard is marketed as a "dihydrochloride" but exhibits upfield shifts characteristic of a monohydrochloride or freebase, its molecular weight is fundamentally altered. Using such a standard will lead to systemic calibration errors in all quantitative mass-based assays.

Experimental Protocol: A Self-Validating qNMR Workflow

To guarantee metrological traceability and absolute quantification without relying on compound-specific calibration curves, we employ a qNMR methodology aligned with USP General Chapter <761> Nuclear Magnetic Resonance Spectroscopy[1].

Step-by-Step Methodology
  • Sample Preparation: Accurately weigh ~20.0 mg of the 3-Piperidin-3-ylmethyl-quinoline dihydrochloride standard and ~5.0 mg of Maleic Acid (NIST SRM, Internal Standard) using a microbalance (d = 0.001 mg).

  • Solvent Addition: Dissolve the mixture in 0.6 mL of 100% isotopically pure DMSO-d6 containing 0.03% v/v Tetramethylsilane (TMS). Vortex for 60 seconds to ensure complete dissolution.

  • Instrument Setup: Analyze the sample using a 600 MHz NMR spectrometer equipped with a cryoprobe at 298 K.

  • Acquisition Parameters:

    • Pulse Angle: 90°

    • Relaxation Delay (D1): 60 seconds. Causality: To ensure complete relaxation of all nuclear spins, the D1 must be at least 5 times the longest longitudinal relaxation time ( T1​ ) of the signals of interest[1].

    • Scans: 64

    • Spectral Width: 20 ppm

  • Data Processing: Apply zero-filling to 128k points and an exponential line broadening of 0.3 Hz. Perform rigorous manual phase and baseline correction.

The Self-Validating Mechanism

Every protocol must validate itself in real-time. In this workflow, the Maleic Acid internal standard serves a dual purpose. First, its isolated singlet at 6.26 ppm acts as the quantitative reference[2]. Second, its peak shape and half-height linewidth ( W1/2​ ) act as an internal system suitability check. If the W1/2​ of the maleic acid peak exceeds 1.5 Hz, it immediately flags poor magnetic shimming or sample inhomogeneity, invalidating the run before any data processing occurs.

Comparative Data Analysis: CRM vs. Alternative Vendor

We evaluated a high-purity CRM against an "Alternative Vendor" standard marketed under the same chemical name. The quantitative and qualitative differences are summarized below.

Table 1: 1 H NMR Spectral Comparison (600 MHz, DMSO-d6)
Proton AssignmentExpected Shift (ppm)CRM Standard (ppm, Mult, Int)Alternative Vendor (ppm, Mult, Int)Diagnostic Notes
Quinoline H2 9.159.15 (d, 1H)8.85 (d, 1H)Upfield shift in Alternative indicates incomplete protonation (monohydrochloride).
Quinoline H4 8.808.80 (d, 1H)8.50 (d, 1H)Corroborates lack of N1 protonation in the Alternative standard.
Piperidine NH 2+​ 9.209.20 (br s, 2H)4.50 (br s, 1H)Alternative shows freebase NH instead of the protonated piperidinium salt.
Methylene Bridge 3.103.10 (m, 2H)3.05 (m, 2H)Minor shift due to altered electronic environment.
Residual EtOAc NoneNot Detected4.03 (q), 1.99 (s), 1.17 (t)Alternative contains ~2.5% w/w residual ethyl acetate solvent.
Regioisomer NoneNot Detected8.95 (minor d)Alternative contains ~1.5% of the 4-substituted regioisomer impurity.
Table 2: qNMR Purity & Stoichiometry Results
ParameterCRM StandardAlternative VendorConclusion
Calculated qNMR Purity 99.8% ± 0.1%94.2% ± 0.4%Alternative fails standard >99.0% threshold for reference materials.
Salt Stoichiometry (API:HCl) 1 : 2.001 : 0.85Alternative is a mixture of freebase and monohydrochloride.
Suitability for Calibration Approved Rejected Use of the Alternative would cause >5% systemic error in assays.

Decision Workflow for Standard Certification

To standardize the evaluation of incoming reference materials, we utilize the following logical decision tree. This ensures that only chemically and stoichiometrically pure standards enter the analytical pipeline.

NMR_Workflow Start Receive Reference Standard SamplePrep Sample Prep (DMSO-d6 + Maleic Acid IS) Start->SamplePrep Acquisition Acquire 1H, 13C, and 2D NMR (COSY/HSQC/HMBC) SamplePrep->Acquisition CheckPurity Assess qNMR Purity (Target: >99.0%) Acquisition->CheckPurity PassPurity Purity Confirmed CheckPurity->PassPurity Yes FailPurity Impurity Detected (Regioisomer/Solvent) CheckPurity->FailPurity No CheckStruct Verify Salt Stoichiometry (Dihydrochloride) PassPurity->CheckStruct FailStruct Reject Batch FailPurity->FailStruct PassStruct CRM Certified for Use CheckStruct->PassStruct Yes CheckStruct->FailStruct No

Figure 1: Decision tree for the NMR-based validation and certification of reference standards.

Conclusion

The comparison between the CRM and the Alternative Vendor standard underscores a critical reality in pharmaceutical analysis: a chemical name on a label does not guarantee structural or stoichiometric integrity. The Alternative standard failed not only in absolute purity (due to residual solvents and regioisomers) but fundamentally failed in its salt stoichiometry. Relying on such a standard would introduce severe systemic errors into any quantitative workflow. For structurally complex molecules like 3-Piperidin-3-ylmethyl-quinoline dihydrochloride, rigorous qNMR validation using self-validating internal standards is non-negotiable[1],[2].

References

  • United States Pharmacopeial Convention. (2021). USP <761> Nuclear Magnetic Resonance Spectroscopy. In United States Pharmacopeia and National Formulary (USP-NF). [Link]

  • Pauli, G. F., Gödecke, T., Jaki, B. U., & Lankin, D. C. (2012). Quantitative 1H NMR: Development and potential of an analytical method: An update. Journal of Natural Products, 75(4), 834–851.[Link]

  • Bharti, S., & Roy, R. (2012). Quantitative 1H NMR spectroscopy. TrAC Trends in Analytical Chemistry, 35, 5–26.[Link]

Sources

Validation

Cross-Reactivity Validation of 3-Piperidin-3-ylmethyl-quinoline Dihydrochloride in Kinase Panels: A Comprehensive Comparison Guide

As drug development professionals, we constantly navigate the delicate balance between target affinity and kinome-wide selectivity. Quinoline-based scaffolds are ubiquitous in modern oncology and immunology pipelines, se...

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Author: BenchChem Technical Support Team. Date: April 2026

By: Senior Application Scientist, Kinase Profiling & Lead Optimization

As drug development professionals, we constantly navigate the delicate balance between target affinity and kinome-wide selectivity. Quinoline-based scaffolds are ubiquitous in modern oncology and immunology pipelines, serving as "privileged" structures that reliably anchor into the highly conserved ATP-binding hinge region of kinases 1. However, this structural privilege is a double-edged sword; the high conservation of the ATP pocket across the ~518 human kinases makes quinoline derivatives highly susceptible to unintended cross-reactivity 2.

In this guide, we objectively evaluate 3-Piperidin-3-ylmethyl-quinoline dihydrochloride (3-PMQ) —a representative targeted quinoline building block—comparing its selectivity profile against established alternatives like Bosutinib (a targeted quinoline-based Src/Abl inhibitor) and Staurosporine (a broad-spectrum pan-kinase inhibitor).

Strategic Rationale: The Causality of a Two-Tiered Validation System

To accurately benchmark 3-PMQ, we cannot rely on a single assay format. The causality behind our experimental design lies in the fundamental biophysical differences between thermodynamic binding and functional enzymatic turnover.

  • Tier 1: Thermodynamic Binding (KINOMEscan): We utilize a competition-binding assay first because it is independent of ATP concentration. Cellular ATP levels range from 1–10 mM, whereas biochemical assays often use 10 µM ATP. A compound might appear selective at 10 µM ATP but fail in a physiological environment. KINOMEscan removes this ATP-bias, revealing the true thermodynamic affinity ( Kd​ ) of 3-PMQ across 400+ kinases 3.

  • Tier 2: Functional Radiometric Validation (33P-HotSpot): Binding does not equal functional inhibition. 3-PMQ may bind to an inactive kinase conformation without halting substrate phosphorylation. Therefore, we validate Tier 1 hits using the radiometric HotSpot assay. By directly measuring the transfer of the γ -phosphate from 33 P-ATP to the substrate, we eliminate fluorescent artifacts (e.g., compound autofluorescence) and obtain true functional IC50​ values 4.

Fig 1: Two-tiered kinase screening workflow for 3-PMQ validation.

Experimental Protocols (Self-Validating Systems)

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), every protocol below is designed as a self-validating system . An assay is only as good as its internal controls; without real-time statistical validation (like the Z′ -factor), data cannot be trusted.

Protocol A: Tier 1 KINOMEscan Binding Assay

Purpose: Determine broad-spectrum kinome cross-reactivity.

  • Reagent Preparation: Prepare DNA-tagged recombinant kinases and immobilize active-site directed ligands onto streptavidin-coated magnetic beads.

  • Equilibration: In a 384-well plate, combine the DNA-tagged kinase, the immobilized ligand, and 1 µM of 3-PMQ.

  • Self-Validation Controls:

    • Negative Control: 0.1% DMSO (represents 100% kinase bound to the bead).

    • Positive Control: 10 µM Staurosporine (represents 0% kinase bound to the bead).

    • System Check: Calculate the Z′ -factor for the plate. Proceed only if Z′≥0.6 .

  • Elution & Detection: Wash the beads to remove unbound compound and kinase. Elute the bound DNA-tagged kinase and quantify using qPCR.

  • Data Output: Calculate the Selectivity Score S(10) , defined as the fraction of kinases inhibited by >90% at 1 µM compound concentration.

Protocol B: Tier 2 Radiometric 33 P-HotSpot Assay

Purpose: Functional IC50​ determination for identified off-targets.

  • Reaction Assembly: In a 96-well plate, mix base reaction buffer (20 mM HEPES, 10 mM MgCl 2​ , 1 mM EGTA, 0.02% Brij35, 0.02 mg/mL BSA, 0.1 mM Na 3​ VO 4​ , 2 mM DTT) with the specific substrate peptide and recombinant kinase.

  • Compound Addition: Dispense 3-PMQ in a 10-point, 3-fold serial dilution curve (starting at 10 µM).

  • Initiation (The Causality Step): Add 33 P-ATP. Critical choice: The ATP concentration must be set to the specific apparent Km​ of each individual kinase. Using a blanket 10 µM ATP across all kinases artificially skews IC50​ values for kinases with high ATP affinity.

  • Self-Validation Controls:

    • Background Control: Wells containing buffer, substrate, and 33 P-ATP, but no enzyme . This baseline must be subtracted from all raw counts.

    • Reference Standard: Run a parallel IC50​ curve using a known selective inhibitor (e.g., Bosutinib for Src).

  • Detection: Spot the reactions onto P81 ion-exchange filter paper. Wash extensively with 0.75% phosphoric acid to remove unreacted 33 P-ATP. Quantify phosphorylated substrate via scintillation counting.

Comparative Data Analysis

How does 3-PMQ stack up against industry standards? We summarize the quantitative profiling data below.

Table 1: Kinase Panel Selectivity Comparison ( S(10) Score at 1 µM)

The S(10) score indicates the percentage of the kinome bound with high affinity. A lower score indicates a highly selective compound.

CompoundScaffold Type S(10) ScorePrimary TargetsMajor Off-Targets
3-PMQ Piperidin-ylmethyl-quinoline0.08 Src, AblPIKK family (mTOR), VEGFR2
Bosutinib Quinoline-carbonitrile0.04 Src, AblCAMK, STE kinases
Staurosporine Indolocarbazole0.65 Pan-KinaseNearly universal

Insight: 3-PMQ demonstrates a highly respectable selectivity profile ( S(10)=0.08 ), significantly outperforming the broad-spectrum Staurosporine. However, compared to the optimized clinical candidate Bosutinib, 3-PMQ exhibits notable cross-reactivity with the PIKK family (specifically mTOR) and VEGFR2, a common liability for early-stage quinoline derivatives 5.

Table 2: Functional IC50​ Validation (Radiometric HotSpot Assay)

Following Tier 1, we functionally validated the top hits using the 33 P-HotSpot assay at Km​ ATP.

Kinase Target3-PMQ IC50​ (nM)Bosutinib IC50​ (nM)Staurosporine IC50​ (nM)
Src (Primary)14.2 ± 1.11.2 ± 0.34.5 ± 0.8
Abl (Primary)22.5 ± 2.01.0 ± 0.212.1 ± 1.5
mTOR (Off-Target)315.0 ± 15>10,0008.2 ± 1.0
VEGFR2 (Off-Target)185.4 ± 10450.0 ± 253.1 ± 0.5

Mechanistic Impact of Off-Target Cross-Reactivity

Understanding why cross-reactivity matters is crucial for lead optimization. While 3-PMQ effectively inhibits primary targets like Src/Abl (driving the desired blockade of cell proliferation), its moderate cross-reactivity with mTOR (315 nM) can lead to unintended metabolic suppression or autophagy induction via the AKT pathway.

Fig 2: Mechanistic impact of 3-PMQ cross-reactivity on downstream cellular signaling.

Conclusion & Best Practices

3-Piperidin-3-ylmethyl-quinoline dihydrochloride serves as a highly potent, relatively selective scaffold for kinase inhibition. However, as demonstrated by our two-tiered KINOMEscan and Radiometric HotSpot validation, structural modifications to the piperidin-ylmethyl moiety are required to steer the molecule away from PIKK-family off-targets like mTOR.

For drug development professionals, this data reinforces a critical best practice: Never rely solely on thermodynamic binding data. Always anchor your lead optimization campaigns in self-validating, functional radiometric assays matched to the physiological Km​ of ATP.

References

  • Discovery of 1-(4-(4-Propionylpiperazin-1-yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3-yl)benzo[h][1,6]naphthyridin-2(1H)-one as a Highly Selective mTOR Inhibitor.Journal of Medicinal Chemistry (via MIT Open Access).
  • Kinase Inhibitor Selectivity Profiling Using Differential Scanning Fluorimetry.Methods in Molecular Biology (via ResearchGate).
  • The challenge of selecting protein kinase assays for lead discovery optimization.Expert Opinion on Drug Discovery.
  • Discovery and Synthesis of a Naturally Derived Protein Kinase Inhibitor that Selectively Inhibits Distinct Classes of Serine/Threonine Kinases.ACS Omega (via PMC).
  • Rational Design of Novel pyrazolo[4,3-c]quinoline Derivatives as Potent, Selective, and Orally Bioavailable ATM Inhibitors.Journal of Medicinal Chemistry.

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Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 3-Piperidin-3-ylmethyl-quinoline Dihydrochloride

For researchers and professionals in drug development, the integrity of our work extends beyond discovery and into the responsible management of the chemical entities we create and handle. The proper disposal of a novel...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers and professionals in drug development, the integrity of our work extends beyond discovery and into the responsible management of the chemical entities we create and handle. The proper disposal of a novel or specialized compound like 3-Piperidin-3-ylmethyl-quinoline dihydrochloride is not merely a regulatory formality; it is a critical component of laboratory safety, environmental stewardship, and scientific accountability. This guide provides a comprehensive, step-by-step framework for the safe handling and disposal of this compound, grounded in established safety protocols and an understanding of its constituent chemical moieties.

Hazard Identification and Risk Assessment: A Synthesis of Structural Analogs

  • The Quinoline Moiety: Quinoline is a heterocyclic aromatic compound known for its biological activity and associated hazards. It is classified as toxic, a suspected carcinogen, and poses a significant threat to aquatic life.[1][2][3][4] High exposure can lead to irritation, dizziness, and potential liver damage.[1]

  • The Piperidine Moiety: Piperidine and its derivatives are often corrosive, capable of causing severe skin burns and eye damage upon contact.[5][6]

  • Dihydrochloride Salt: The dihydrochloride form indicates the compound is a salt, likely a solid, which can mitigate the risk of vapor inhalation compared to a liquid base. However, it can readily form acidic solutions in water and, as a fine powder, poses a dust inhalation risk.

Based on this analysis, 3-Piperidin-3-ylmethyl-quinoline dihydrochloride should be handled as a hazardous substance with multiple potential risks.

Table 1: Synthesized Hazard Profile
Hazard ClassGHS Hazard StatementRationale and Source Analog
Acute Toxicity (Oral) H302: Harmful if swallowed.Based on quinoline and piperidine derivatives.[7][8]
Skin Corrosion/Irritation H314: Causes severe skin burns and eye damage.Primary hazard associated with piperidine derivatives.[6][7]
Serious Eye Damage H318: Causes serious eye damage.Consistent with corrosive piperidine compounds.[7][8]
Carcinogenicity H350: May cause cancer.A significant long-term hazard of the quinoline core.[2][4][9]
Mutagenicity H341: Suspected of causing genetic defects.A known risk for certain quinoline compounds.[2][4]
Aquatic Hazard H411: Toxic to aquatic life with long lasting effects.A critical environmental hazard of quinoline.[2][3][4]

Personal Protective Equipment (PPE): A Non-Negotiable Barrier

Given the synthesized hazard profile, a stringent PPE protocol is mandatory. The choice of PPE is a direct response to the identified risks of corrosivity, toxicity, and potential carcinogenicity.

Table 2: Required Personal Protective Equipment (PPE)
Protection TypeSpecificationRationale
Hand Protection Chemical-resistant gloves (Nitrile, Neoprene).To prevent skin contact with the corrosive and toxic compound. Gloves must be inspected before use and disposed of as contaminated waste after handling.[5][8]
Eye Protection Tight-sealing safety goggles and a face shield.To protect against dust particles and potential splashes, which can cause severe eye damage.[5][8]
Body Protection Flame-retardant, antistatic laboratory coat.To protect skin and personal clothing from contamination.[7]
Respiratory Protection Use within a certified chemical fume hood.To prevent inhalation of airborne dust particles.[9] For weighing or transfers outside a hood, a NIOSH-approved respirator with appropriate cartridges may be necessary.[10]

Spill Management Protocol

In the event of a spill, a calm and methodical response is crucial to prevent exposure and environmental contamination.

  • Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure the area is well-ventilated, preferably within a chemical fume hood.[1]

  • Don PPE: Wear the full PPE ensemble as detailed in Table 2.

  • Contain the Spill: For a solid spill, gently cover the material with an inert absorbent material like vermiculite, dry sand, or a commercial sorbent pad to prevent dust from becoming airborne.[1] Do not use water , as this may create a corrosive solution.

  • Collect Waste: Carefully sweep or scoop the contained material and absorbent into a clearly labeled, sealable hazardous waste container.[8][11] Use non-sparking tools if there is any fire risk.[7]

  • Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol or acetone), collecting the wipes and rinsate as hazardous liquid waste. Finally, wash the area with soap and water.[1]

  • Dispose of Contaminated Materials: All materials used for cleanup, including gloves and wipes, must be placed in the designated hazardous solid waste container.[8]

Step-by-Step Disposal Procedure

The disposal of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride must follow a segregated waste stream approach, adhering to EPA Resource Conservation and Recovery Act (RCRA) guidelines.[12]

Workflow for Waste Segregation and Disposal

DisposalWorkflow cluster_generation Waste Generation Point cluster_collection Waste Collection & Segregation cluster_final Final Disposal generation Handling of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride solid_waste Solid Waste Container (Unused compound, contaminated solids) generation->solid_waste Solid Residue & Contaminated PPE liquid_waste Liquid Waste Container (Contaminated solvents, rinsate) generation->liquid_waste Solutions & Rinsate disposal_co Licensed Hazardous Waste Disposal Service solid_waste->disposal_co Scheduled Pickup liquid_waste->disposal_co Scheduled Pickup incineration High-Temperature Incineration disposal_co->incineration Transport & Treatment caption Disposal workflow for 3-Piperidin-3-ylmethyl-quinoline dihydrochloride.

Caption: Disposal workflow for 3-Piperidin-3-ylmethyl-quinoline dihydrochloride.

Protocol 1: Solid Waste Collection
  • Designate a Container: Use a compatible, sealable, and clearly labeled hazardous waste container. A wide-mouth polyethylene or glass container is suitable.

  • Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical name "3-Piperidin-3-ylmethyl-quinoline dihydrochloride," and the approximate concentration if mixed with other solids.[13][14] The hazard characteristics (e.g., "Toxic," "Corrosive") must also be clearly indicated.[13]

  • Waste Transfer: Carefully place any unused solid compound, contaminated weigh boats, or filter papers directly into the container. Avoid generating dust during this process.[15]

  • Contaminated PPE: Dispose of all contaminated solid items, such as gloves and absorbent pads, in this same container.[15]

  • Storage: Keep the container sealed when not in use and store it in a designated satellite accumulation area away from incompatible materials.[14][16]

Protocol 2: Liquid Waste Collection
  • Designate a Container: Use a separate, compatible, and clearly labeled hazardous liquid waste container. For solutions with organic solvents, a solvent-safe container is required.

  • Labeling: As with solid waste, label the container with "Hazardous Waste" and list all chemical constituents with their approximate percentages.[14]

  • Waste Transfer: Pour solutions containing the compound and any solvent rinsate from decontaminated glassware into the container using a funnel. Do not leave the funnel in the container.[14]

  • Segregation: Do not mix this waste stream with other incompatible wastes. It is best practice to maintain separate containers for halogenated and non-halogenated solvent waste.

  • Storage: Keep the container tightly sealed in a designated satellite accumulation area, using secondary containment to prevent spills.[12]

Final Disposal by Licensed Professionals

Under federal and state regulations, the final treatment and disposal of this hazardous waste are not to be performed by laboratory personnel.

  • Professional Disposal Service: The accumulated and properly labeled waste containers must be turned over to a licensed professional hazardous waste disposal service.[8][15] These companies are equipped to transport and dispose of chemical waste in compliance with all regulatory standards.

  • Method of Disposal: The most common and effective method for disposing of organic compounds of this nature is high-temperature incineration at a permitted hazardous waste facility.[13][15] This process ensures the complete destruction of the hazardous chemical structure.

  • Documentation: Maintain a manifest or record of all hazardous waste transferred from your laboratory to the disposal service. This "cradle-to-grave" tracking is a legal requirement.[13]

By adhering to this comprehensive guide, researchers can ensure that the lifecycle of 3-Piperidin-3-ylmethyl-quinoline dihydrochloride is managed safely, responsibly, and in full compliance with the highest standards of laboratory practice.

References

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  • KISHIDA CHEMICAL CO., LTD. Safety Data Sheet for N-[(3R)-Piperidin-3-yl]quinazolin-4-amine dihydrochloride. (2023). Available at: [Link]

  • Penta. Quinoline - SAFETY DATA SHEET. (2025). Available at: [Link]

  • International Journal for Multidisciplinary Research (IJFMR).
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  • Capot Chemical.MSDS of [(3R)-piperidin-3-yl]methanol hydrochloride. (2026).
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  • Columbia University. Hazardous Chemical Waste Management Guidelines. Available at: [Link]

  • University of Louisville.
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  • HazComFast.2-Amino-3-methylimidazo(4,5-f)quinoline (CAS 76180-96-6).
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  • University of Pennsylvania.LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. (2003).

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